L-VALINE-N-FMOC (13C5)

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Properties & Applications of L-Valine-N-FMOC (13C5)

Executive Summary

L-Valine-N-FMOC (13C5) represents a high-precision tool in the arsenal of modern proteomics and structural biology. By combining the robust orthogonality of the Fluorenylmethyloxycarbonyl (Fmoc) protecting group with the stable isotopic signature of five Carbon-13 atoms (

), this reagent enables absolute quantification of proteins via Mass Spectrometry (AQUA, SILAC) and sophisticated conformational analysis via NMR.

This guide moves beyond basic datasheet parameters to explore the mechanistic behavior of this compound. We analyze its solubility profile in solid-phase peptide synthesis (SPPS) solvents, its specific mass spectral fragmentation patterns, and the critical handling protocols required to maintain isotopic fidelity.

Chemical Identity & Isotopic Architecture[1]

Unlike standard amino acid derivatives, L-Valine-N-FMOC (13C5) is a hybrid entity. It consists of a "heavy" payload (the valine core) protected by a "light" shield (the Fmoc group). Understanding this duality is essential for interpreting analytical data.

Structural Composition

The molecule is universally labeled at the valine carbons. The Fmoc protecting group remains at natural isotopic abundance (

).

• Systematic Name: N-(9-Fluorenylmethoxycarbonyl)-L-valine-13C5[1][2]

• Chemical Formula:

• Isotopic Shift: +5.017 Da relative to the unlabeled counterpart.

Molecular Weight Breakdown

Precision in molecular weight is critical for calculating reagent stoichiometry in SPPS and for setting mass spectrometer isolation windows.

Component	Formula	Nominal Mass (Da)	Exact Mass (Da)
Fmoc Group (Unlabeled)		223	223.0759
L-Valine Core (Labeled)		104	104.0853
Total Molecule		344	344.1612

Note: The standard unlabeled Fmoc-L-Valine has an MW of ~339.4 g/mol . The 13C5 variant is approximately 5 Daltons heavier.

Structural Visualization

The following diagram illustrates the segmentation between the lipophilic protecting group and the isotopically labeled amino acid core.

Figure 1: Structural segmentation of Fmoc-L-Valine-13C5.[1] The red node represents the hydrophobic protecting group, while the blue node indicates the 13C-labeled payload.

Physicochemical Profile

The utility of Fmoc-L-Valine-13C5 is dictated by its physical behavior in solution and solid state.

Solubility & Solvation

The Fmoc group confers significant hydrophobicity to the relatively small valine molecule.

• Primary Solvent: Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

  • Protocol: Soluble at concentrations up to 0.5 M in DMF. For SPPS, a standard concentration of 0.1 M or 0.2 M is recommended to prevent precipitation in automated lines.

• Secondary Solvent: Dimethyl Sulfoxide (DMSO). Used for highly hydrophobic peptide sequences but harder to remove.

• Incompatibility: Water, Methanol, Ethanol.

  • Risk: Introduction of protic solvents can lead to premature Fmoc removal (slow) or precipitation.

Stability & Storage

Isotopically labeled reagents represent a significant financial investment; degradation must be minimized.

• Solid State: Stable for >2 years at +2°C to +8°C if desiccated.

• Solution State:

  • DMF Solution: Stable for 24-48 hours at room temperature.

  • Risk Factor: Spontaneous Fmoc cleavage occurs slowly in the presence of trace tertiary amines or free hydroxyls.

  • Recommendation: Prepare fresh solutions immediately prior to the coupling cycle. Do not store pre-dissolved stock for >1 week even at -20°C.

Application in Solid Phase Peptide Synthesis (SPPS)[5][6]

This is the primary application vector. The 13C5-Valine is introduced into a peptide backbone to create "heavy" reference peptides.

Coupling Efficiency

Valine is a

-branched amino acid (along with Isoleucine and Threonine). This steric bulk at the -carbon makes acylation difficult compared to Alanine or Glycine.

• Steric Hindrance: The isopropyl side chain shields the nitrogen, slowing down the nucleophilic attack.

• Racemization Risk: Low, but prolonged activation times required for difficult couplings can increase risk.

• Recommended Activation: HCTU/DIEA or DIC/Oxyma. These "fast" activators help overcome the steric barrier of the

  -branch.

The SPPS Workflow

The following workflow ensures maximum incorporation of the expensive isotope.

Figure 2: SPPS coupling cycle optimized for sterically hindered, expensive isotopic reagents. Note the "Double Couple" loop if the Kaiser test fails.

Analytical Characterization

Validating the incorporation of L-Valine-N-FMOC (13C5) requires specific analytical techniques.

Mass Spectrometry (MS)

• Mass Shift: The peptide containing one 13C5-Valine will appear exactly 5.017 Da heavier than the native peptide.

• Immonium Ions: In MS/MS fragmentation, the valine immonium ion is a diagnostic marker.

  • Unlabeled Val Immonium: m/z 72.[3]

  • 13C5-Val Immonium: m/z 77 (All 5 carbons are retained in the cyclic immonium structure).

Nuclear Magnetic Resonance (NMR)

In protein NMR, 13C5-Valine is used to probe side-chain dynamics.

• Spin-Spin Coupling: Unlike natural abundance 13C (where 13C-13C neighbors are rare), the 13C5 labeling creates a complex splitting pattern due to

  coupling (35-55 Hz).

• Rotamer Analysis: The chemical shifts of the

  and carbons (the methyls) are highly sensitive to the torsion angle, allowing determination of rotameric states in folded proteins [1].

Experimental Protocols

Stock Solution Preparation (Critical)

Objective: Prepare a 0.2 M solution for automated synthesis without wasting isotope.

• Calculate: For 1 mmol scale synthesis, you typically need a 4-fold excess (4 mmol).

  • .

• Weighing: Weigh rapidly. Fmoc amino acids can be electrostatic. Use an antistatic gun if available.

• Solvent Addition: Add anhydrous DMF.

  • .

• Sonication: Sonicate for 1-2 minutes. Valine derivatives can form gel-like aggregates; ensure a clear, free-flowing solution.

Storage of Leftovers

• Do not store in solution. If you have excess dissolved reagent, rotary evaporate the DMF (keep temp < 40°C) and store the solid residue at -20°C.

• Desiccation: Always store the vial in a jar with active silica gel or Drierite. Hydrolysis of the Fmoc ester is the primary degradation pathway.

References

• Cambridge Isotope Laboratories. L-Valine-N-Fmoc (13C5, 97-99%) Product Page. Retrieved from

• Sigma-Aldrich. Fmoc-Val-OH-13C5,15N Product Specification. Retrieved from

• Hansen, D. F., et al. (2011). Determining valine side-chain rotamer conformations in proteins from methyl 13C chemical shifts. Journal of the American Chemical Society.[4] Retrieved from

• BenchChem. Utilizing L-Valine-1-13C,15N as an Internal Standard for Precise Quantitative Proteomics. Retrieved from

Sources

• 1. isotope.com [isotope.com]
• 2. isotope.com [isotope.com]
• 3. L-Valine | 72-18-4 [chemicalbook.com]
• 4. semanticscholar.org [semanticscholar.org]

Optimizing Biomolecular NMR: A Technical Guide to Fmoc-L-Valine-13C5 Isotopic Enrichment

Introduction: The Resolution Revolution

In the structural elucidation of high-molecular-weight proteins (>25 kDa), uniform isotopic labeling is not merely an enhancement—it is a prerequisite.[1][2][3] Among the twenty amino acids, Valine holds a privileged position due to its isopropyl side chain, which serves as a critical probe for hydrophobic core dynamics.[3]

Fmoc-L-Valine-13C5 is the synthetic cornerstone for introducing these probes via Solid Phase Peptide Synthesis (SPPS).[1][2][3] Unlike E. coli expression systems that rely on metabolic precursors (e.g.,

-ketoisovalerate), Fmoc-L-Valine-13C5 allows for site-specific or segment-specific labeling in synthetic peptides and semi-synthetic proteins.[1][2][3] This guide dissects the technical requirements of isotopic enrichment, the causality between enrichment levels and spectral quality, and the protocols for rigorous application.[3]

Technical Specifications: The Enrichment Standard

For multidimensional NMR (e.g., 3D HNCA, 4D methyl-TROSY), "high purity" is a nuanced metric. It comprises three distinct vectors: Isotopic Enrichment, Chemical Purity, and Chiral Integrity.[3]

The "Gold Standard" Matrix

The following specifications represent the industry benchmark required to prevent signal attenuation and artifact generation in high-field NMR (600–950 MHz).

Parameter	Specification	Criticality for NMR
Isotopic Enrichment (13C)	≥ 98 atom %	Critical. Below 95%, sensitivity in triple-resonance experiments drops non-linearly due to magnetization transfer inefficiencies.[1][2][3]
Isotopic Enrichment (15N)	≥ 98 atom % (if double labeled)	Required for backbone assignment (HNCA/HNCACB).[1][2][3]
Chemical Purity (CP)	≥ 99%	Impurities (truncated peptides, deletion sequences) crowd the spectral baseline.[1][2][3]
Chiral Purity (ee)	≥ 99% L-isomer	Absolute. <1% D-Valine incorporation disrupts -helices and -sheets, leading to structural artifacts.[1][2][3]
Mass Shift	M+5 (13C only) / M+6 (13C, 15N)	Confirms total isotope incorporation via ESI-MS.

Why >98% Enrichment Matters

In a standard triple-resonance experiment like HNCA (Amide Proton to Nitrogen to Alpha Carbon), magnetization is transferred via scalar couplings (

).[1][2][3] The efficiency of this transfer is the product of the enrichment levels of the participating nuclei.[3]

If the enrichment level (

) is 99% (0.99): [1][2][3]

If enrichment drops to 90% (0.90):

[1][2][3]

A 10% drop in enrichment results in nearly a 20% loss in signal intensity for a single transfer step.[3] For complex experiments involving side-chain assignments (e.g., H(C)CH-TOCSY) where magnetization passes through multiple carbons (C

C C ), the signal loss is exponential.[1][2][3]

Strategic Application: The Methyl-TROSY Effect

Valine contains two

-methyl groups.[1][2][3] In high-molecular-weight proteins, these methyls are often the only sharp signals observable due to their favorable relaxation properties.[1][2][3]

The Pathway

Using Fmoc-L-Valine-13C5 allows for the complete assignment of the Valine spin system.[1][2][3]

• Backbone:

  and (Carbonyl) allow sequential assignment.[1][3]

• Sidechain:

  and provide geometric constraints.[3]

The diagram below illustrates the magnetization transfer logic utilized in assigning Valine residues.

Figure 1: Magnetization transfer pathway in U-13C Valine. Solid lines indicate transfer; dashed lines indicate return for detection.

Protocol: Incorporation via SPPS

The incorporation of expensive isotopically labeled amino acids requires a modified SPPS protocol to maximize coupling efficiency and minimize waste.[3]

Reagent Preparation

• Stoichiometry: Unlike standard amino acids used at 5-10x excess, Fmoc-L-Valine-13C5 should be used at 1.2x to 2.0x excess relative to the resin loading.[1][3]

• Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HOAt over standard HBTU to ensure rapid coupling and prevent racemization of the sterically hindered Valine.[1][2][3]

Step-by-Step Workflow

• Resin Swelling: Swell resin in DMF for 30 minutes.

• Deprotection: Remove N-terminal Fmoc of the previous residue using 20% Piperidine/DMF (2 x 5 min).[1][2][3] Wash with DMF (5x).

• Coupling (The Critical Step):

  • Dissolve Fmoc-L-Valine-13C5 (1.5 eq) and HATU (1.45 eq) in minimal dry DMF.

  • Add DIPEA (3.0 eq) immediately before adding to the resin.[3]

  • Time: Allow to react for 60–90 minutes.

  • Note: Valine is

    -branched and sterically bulky.[1][2][3] Extended coupling times are safer than increasing temperature, which risks racemization (D-Val formation).[1][2][3]

• Monitoring: Perform a Kaiser test (ninhydrin).[1][3] If positive (blue), re-couple using fresh reagents.[1][3]

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Quality Control: The Self-Validating System

Before committing the labeled peptide to weeks of NMR time, you must validate the incorporation.[3] Mass Spectrometry (MS) confirms the mass, but NMR is the only way to confirm isotopic purity.

The 1H-13C HSQC Check

Run a quick HSQC spectrum of the purified peptide in D2O.[2][3]

• Expectation: Strong correlations for Valine methyls (~0.9 ppm 1H / ~19-21 ppm 13C).[1][2][3]

• Validation: If the 13C enrichment is <95%, you will see "satellite" peaks in the 1H spectrum due to the 1.1% natural abundance 12C background (which does not split) vs the 13C doublet.

• Chiral Check: If D-Valine was incorporated, you will often see a minor set of peaks with distinct chemical shifts, particularly in the

  region.[1][3]

Figure 2: Quality Control Decision Tree for Labeled Peptides.

References

• Sigma-Aldrich. L-Valine-13C5,15N Specifications and Isotopic Purity. [1][2][3]

• Cambridge Isotope Laboratories (CIL). Fmoc-L-Valine Isotope Standards for Biomolecular NMR. [1][2][3][4]

• Frontiers in Marine Science. 13C-enrichment NMR spectroscopy: Signal-to-noise optimization.

• Chemistry LibreTexts. Characteristics of 13C NMR Spectroscopy and Sensitivity Limitations.

• BenchChem. Comparative Guide to NMR Spectroscopy for Stereochemical Confirmation of D-Valine.

• ChemPep. Fmoc Solid Phase Peptide Synthesis: Recommended Standard Procedures.

Sources

• 1. Fmoc-Val-OH-13C5,15N Aldrich CAS No.68858-20-8 (related) [sigmaaldrich.com]
• 2. 68858-20-8|Fmoc-Val-OH|BLD Pharm [bldpharm.com]
• 3. FMOC-L-valine | C20H21NO4 | CID 688217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isotope.com [isotope.com]

Chemical Structure and Stability of 13C5 Labeled Fmoc-Valine

Executive Summary

Fmoc-Valine-OH-13C5 (Fmoc-Val-OH-13C5) is a high-precision isotopic tracer and building block used in proteomics, metabolomics, and structural biology.[1] It combines the orthogonal protecting group strategy of Fmoc (9-fluorenylmethoxycarbonyl) chemistry with stable isotope labeling (Carbon-13) on all five carbons of the valine backbone.[1]

This guide provides a deep technical analysis of its chemical architecture, stability limitations, and handling protocols. It is designed for researchers requiring absolute fidelity in Solid Phase Peptide Synthesis (SPPS) and Mass Spectrometry (MS) quantification.[1]

Chemical Architecture and Properties[2][3][4]

The molecule consists of two distinct functional domains: the isotopically labeled amino acid core and the base-labile protecting group.

Structural Composition[1]

• The Core (Valine-13C5): All five carbon atoms (carbonyl, alpha, beta, and two gamma carbons) are replaced with the stable isotope

  C. This results in a mass shift of +5.016 Da relative to the natural abundance isotopologue.

• The Shield (Fmoc): The N-terminus is capped with a fluorenylmethoxycarbonyl group, rendering the amine inert to acid but sensitive to base.

Physicochemical Data Table[1][5]

Property	Specification	Critical Note
Chemical Formula	C C H NO	Natural abundance carbons in Fmoc group; 13C in Valine.[1][2][3][4]
Molecular Weight	~344.4 g/mol	Approx. 5 Da heavier than unlabeled Fmoc-Val (339.4).[1]
Appearance	White to off-white powder	Hygroscopic; clumping indicates moisture exposure.[1]
Chirality	L-Isomer (S-configuration)	>99% ee required to prevent diastereomer formation in peptides.[1]
Solubility	DMF, NMP, DMSO	Hydrophobic Fmoc group limits water solubility.[1]
Isotopic Purity	>99 atom % C	Essential to prevent "M-1" satellite peaks in MS.[1]

Structural Visualization

The following diagram illustrates the functional segmentation of the molecule.

Figure 1: The Fmoc group protects the amine during synthesis, while the 13C5 valine core provides the mass signature.[5][3][6][7][8]

Stability Profile

Understanding the stability of Fmoc-Valine-13C5 requires distinguishing between chemical stability (the integrity of the Fmoc group) and isotopic stability (the permanence of the 13C label).

Chemical Stability (Fmoc Sensitivity)

The Fmoc group is designed to be temporary.[1] It is removed via a beta-elimination mechanism triggered by secondary amines (e.g., piperidine).[1] This makes the compound inherently unstable in basic environments (pH > 8).[1]

Mechanism of Degradation:

• Proton Abstraction: A base removes the acidic proton from the fluorene ring (position 9).[1][9]

• Elimination: The resulting carbanion collapses to form dibenzofulvene (DBF), releasing CO

  and the free amine.

• Implication: If exposed to amine vapors or basic buffers during storage, the Fmoc group will cleave, leading to polymerization or side reactions.[10]

Figure 2: Base-catalyzed degradation pathway (Fmoc cleavage).[1]

Isotopic Stability

The

C label is non-exchangeable .[1] Unlike deuterium ( H) attached to heteroatoms (N, O, S), which can exchange with solvent protons, the carbon-carbon backbone is covalently fixed.

• Shelf-Life: The isotope does not decay (stable, not radioactive).[1][11]

• Metabolic Stability: In biological systems, the

  C remains attached to the Valine unless the amino acid backbone is catabolized (e.g., via transamination or decarboxylation).

Storage Protocol

To maintain chemical purity:

• Temperature: Store at +2°C to +8°C for short term; -20°C for long term (>3 months).

• Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.[1]

• Desiccation: Highly hygroscopic.[1] Water promotes slow hydrolysis of the ester bond.[1] Allow the bottle to reach room temperature before opening to prevent condensation.

Analytical Characterization

Nuclear Magnetic Resonance (NMR)

The 13C5 labeling dramatically alters the NMR profile.[1]

• H NMR: The proton signals attached to the 13C atoms will show large heteronuclear spin-spin coupling ( ) .[1] This splits the standard valine doublets/multiplets into complex patterns (doublets of doublets).[1]
• C NMR: Instead of singlet peaks (seen in natural abundance with proton decoupling), you will observe homonuclear coupling ( ) between adjacent labeled carbons.[1]

  • Utility: This coupling pattern is the definitive fingerprint for verifying isotopic enrichment.[1]

Mass Spectrometry (MS)

• Mass Shift: The molecular ion

  will appear at 345.4 m/z (approx), compared to 340.4 m/z for the unlabeled standard.

• Quality Control: Check for the absence of "M-1" (incomplete labeling) and "M-17" (loss of Fmoc) peaks.

Operational Protocols

Protocol: Solubilization for SPPS

Fmoc-Valine is hydrophobic.[1] Proper solubilization is critical to prevent coupling failures.[1]

• Solvent Choice: Use DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone) .[1]

  • Avoid: Water, Methanol (Fmoc is insoluble).[1]

• Concentration: Prepare a 0.2 M to 0.5 M solution.

• Dissolution Step:

  • Weigh the powder into a dry vial.[1]

  • Add solvent.[1][12][13][14]

  • Vortex or sonicate for 30-60 seconds.[1]

  • Visual Check: Solution must be clear. Turbidity implies moisture contamination or hydrolysis.[1]

Protocol: Coupling (Steric Considerations)

Valine is beta-branched, creating steric hindrance near the reaction center.[1] This makes coupling slower than Alanine or Glycine.[1]

Recommended Workflow:

• Activation: Use HBTU/DIEA or DIC/Oxyma Pure .[1]

  • Ratio: 1:1:2 (AA : Activator : Base).[1]

• Coupling Time: Extend standard coupling time by 50% (e.g., 45-60 mins instead of 30 mins).

• Double Coupling: For critical sequences (or if Val is followed by another bulky residue like Ile/Thr), perform a double coupling cycle.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 688217: Fmoc-L-valine.[1] [Link][1]

• Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups.[1][3][13][14][15][16] Chemical Reviews.[1] (Detailed review of Fmoc stability mechanisms). [Link]

• Behrendt, R., White, P., & Offer, J. (2016).[1] Advances in Fmoc solid-phase peptide synthesis.[1][16] Journal of Peptide Science.[1] [Link][1]

Sources

• 1. FMOC-L-valine | C20H21NO4 | CID 688217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fmoc-Val-OH-13C5,15N Aldrich CAS No.68858-20-8 (related) [sigmaaldrich.com]
• 3. shoko-sc.co.jp [shoko-sc.co.jp]
• 4. Fmoc-Val-OH-13C5,15N Aldrich CAS No.68858-20-8 (related) [sigmaaldrich.com]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 6. isotope.com [isotope.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. total-synthesis.com [total-synthesis.com]
• 11. chempep.com [chempep.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. peptide.com [peptide.com]
• 14. reddit.com [reddit.com]
• 15. renyi.hu [renyi.hu]
• 16. researchgate.net [researchgate.net]

solubility data of L-Valine-N-FMOC (13C5) in organic solvents

This guide provides an in-depth technical analysis of the solubility profile, physicochemical properties, and handling protocols for L-Valine-N-FMOC (

C ) , a stable isotope-labeled amino acid derivative critical for quantitative proteomics and nuclear magnetic resonance (NMR) studies.[1]

Technical Guide: Solubility Profile of L-Valine-N-FMOC ( C ) in Organic Solvents[1]

Executive Summary

L-Valine-N-FMOC (

C ) (Fmoc-L-Valine- C ) is a high-value isotopic tracer used primarily as an internal standard in mass spectrometry (MS)-based proteomics and metabolic flux analysis.[1] Its solubility behavior is governed by the lipophilic fluorenylmethyloxycarbonyl (Fmoc) protecting group, which renders the molecule soluble in polar aprotic organic solvents while significantly reducing its water solubility compared to free L-Valine.[1]

Key Technical Insight: While direct solubility data for the specific

C isotopologue is often proprietary or unpublished, physicochemical laws dictate that stable isotope substitution ( C for C) has a negligible effect on solubility parameters (solvation energy, dipole moment, and crystal lattice energy).[1] Therefore, solubility data for the unlabeled analog (Fmoc-L-Valine) serves as a scientifically valid and precise proxy for the labeled compound.[1]

Physicochemical Profile

Property	Specification
Compound Name	L-Valine-N-FMOC (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> C )
Unlabeled Analog CAS	68858-20-8
Labeled CAS	1217442-94-8
Chemical Formula	C ( C) H NO
Molecular Weight	~344.4 g/mol (approx. +5 Da shift from unlabeled)
Labeling Position	Uniform C labeling on the Valine backbone/sidechain (5 carbons).[1][2]
Primary Solvents	DMF, NMP, DMSO, DCM

The Isotope Effect on Solubility

Researchers often query whether the mass increase (+5 Da) affects dissolution.[1] The Born-Oppenheimer approximation separates nuclear motion from electronic structure.[1] Since solubility is driven by electronic interactions (dipole-dipole, H-bonding, van der Waals forces) and the electronic wavefunction of

C is virtually identical to C, the thermodynamic solubility limit remains statistically unchanged .[1]

• Implication: Protocols optimized for standard Fmoc-Val-OH can be applied directly to the

  C variant without modification.

Solubility Data in Organic Solvents[4][5][6]

The following data aggregates experimental benchmarks for Fmoc-L-Valine (unlabeled), which serves as the operational standard for the

C analog.

Quantitative Solubility Table

Solvent	Solubility Limit (25°C)	SPPS Suitability	Comments
DMF (N,N-Dimethylformamide)	> 500 mM (> 170 mg/mL)	Excellent	Standard solvent for peptide synthesis.[1] Rapid dissolution.
NMP (N-Methyl-2-pyrrolidone)	> 500 mM (> 170 mg/mL)	Excellent	Preferred for difficult sequences; reduces aggregation.[1]
DMSO (Dimethyl Sulfoxide)	~ 295 mM (~ 100 mg/mL)	Good	Useful for stock solutions; difficult to remove (high boiling point).[1]
DCM (Dichloromethane)	> 200 mM	Moderate	Good solubility but volatile; often used in binary mixtures with DMF.[1]
Methanol / Ethanol	Soluble	Poor	Soluble, but alcohols can cause premature Fmoc removal or esterification side reactions.[1]
Water	Insoluble	N/A	Hydrophobic Fmoc group prevents aqueous dissolution.[1]

Note: For Solid Phase Peptide Synthesis (SPPS), a concentration of 0.1 M to 0.5 M is standard.[1] Fmoc-Val-OH-

C easily meets this requirement in DMF or NMP.[1][3]

Experimental Protocols

Protocol A: Precision Dissolution for SPPS (Manual)

Objective: To prepare a 0.5 M stock solution of L-Valine-N-FMOC (

C ) in DMF with minimal waste of the expensive isotope.

Materials:

• L-Valine-N-FMOC (

  C ) (Solid)[1][4]

• Anhydrous DMF (Amine-free, purity >99.8%)[1]

• Amber glass vial (Silanized preferred to minimize wall adsorption)[1]

Workflow:

• Gravimetric Analysis: Weigh the exact mass of the labeled compound directly into the amber vial. Do not weigh on paper to avoid transfer losses.

  • Example: 172.2 mg (approx.[1] 0.5 mmol).[1][5]

• Solvent Calculation: Calculate the required solvent volume (

  ) using the formula: [1]

  • Where

    is moles and is target molarity.

• Stepwise Addition: Add 75% of the calculated DMF volume.

• Agitation: Vortex gently for 30 seconds. The solution should become clear and colorless.

• Final Adjustment: Add the remaining DMF to reach the target volume (accounting for the partial molar volume of the amino acid, though negligible at small scales).

• Degassing: Briefly sonicate (10-15s) to remove dissolved oxygen, which can prevent oxidation of sensitive residues (though Valine is robust).[1]

Protocol B: Recovery from Aggregation

If the solution appears cloudy (rare for Valine, common for hydrophobic peptides), it indicates moisture contamination or saturation.

• Heat: Warm the vial to 40°C in a water bath.

• Sonication: Sonicate for 1 minute.

• Cosolvent: If precipitation persists, add 1-5% DMSO or use pure NMP instead of DMF.

Visualization: Dissolution & Usage Workflow

The following diagram illustrates the logical flow for handling high-value isotopic reagents to ensure maximum recovery and solubility.

Figure 1: Decision tree for the dissolution of expensive isotope-labeled Fmoc-amino acids.

Storage and Stability

• Solid State: Store at -20°C or +2°C to +8°C (desiccated). Protect from light.[1][6][2][7]

• In Solution (DMF/NMP):

  • Short-term: Stable for 24-48 hours at room temperature.

  • Long-term:Not recommended. Fmoc groups can slowly degrade in DMF via spontaneous dibenzofulvene removal if the solvent contains trace amines.[1]

  • Best Practice: Prepare fresh immediately before coupling.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 688217, FMOC-L-valine. Retrieved from [Link][1]

• Arrivault, S., et al. (2015).[1][8] Use of stable isotopes for metabolic flux analysis in plants. Plant Methods. (Contextualizing negligible isotope effects on solubility).

Sources

• 1. FMOC-L-valine | C20H21NO4 | CID 688217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. peptide.com [peptide.com]
• 4. Cambridge Isotope Laboratories L-VALINE-N-FMOC (13C5, 97-99%; 15N, 97-99%), | Fisher Scientific [fishersci.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. isotope.com [isotope.com]
• 7. isotope.com [isotope.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

solid phase peptide synthesis protocols using Fmoc-L-Valine-13C5

Application Note: Precision Solid Phase Peptide Synthesis (SPPS) using Fmoc-L-Valine-13C5

Abstract & Introduction

The incorporation of stable isotope-labeled amino acids, such as Fmoc-L-Valine-13C5 , is a critical step in generating peptides for NMR structural studies, mass spectrometry-based quantification (AQUA), and metabolic tracking. However, two distinct challenges arise with this specific reagent:

• Steric Hindrance: Valine is a

  -branched amino acid. The bulkiness adjacent to the alpha-carbon significantly slows acylation rates, increasing the risk of deletion sequences.

• Cost Constraints: Unlike standard SPPS, where 5–10 equivalents of amino acid are used to drive kinetics, the high cost of

  -labeled reagents necessitates a "Precious Reagent Protocol" using near-stoichiometric equivalents (1.2–1.5 eq) without compromising coupling efficiency.

This guide details a hybrid protocol combining automated synthesis for the backbone and a manual, optimized intervention for the labeled residue, ensuring >98% incorporation efficiency.

Strategic Planning: The "Precious Reagent" Workflow

To maximize yield while minimizing waste, we deviate from standard automated protocols. The synthesis is treated as a three-phase process:

Phase	Description	Reagent Excess	Activation Strategy
1. Pre-Labeling	Automated synthesis of the C-terminal fragment.	5.0 eq	HBTU/DIEA or DIC/Oxyma (Standard)
2. Isotope Step	Manual coupling of Fmoc-L-Val-13C5.	1.2 – 1.5 eq	DIC/OxymaPure (High Efficiency/Low Racemization)
3. Post-Labeling	Automated synthesis of the N-terminal fragment.	5.0 eq	HBTU/DIEA or DIC/Oxyma (Standard)

Why DIC/OxymaPure for Valine?

While HATU is a powerful activator, it poses a risk of capping the N-terminus through guanidinylation if the reaction is prolonged—which is necessary for hindered Valine. DIC (Diisopropylcarbodiimide) combined with OxymaPure (Ethyl (hydroxyimino)cyanoacetate) offers coupling rates comparable to HATU but with superior stability and significantly lower racemization risks, making it ideal for the extended reaction times required by

-branched residues [1, 2].

Experimental Protocol

Phase 1: Preparation and Calculation

Reagents Required:

• Fmoc-L-Valine-13C5 (Isotopic purity >99%)

• Resin: Rink Amide or Wang (Low loading, 0.3–0.5 mmol/g recommended to reduce inter-chain aggregation).

• Activators: DIC, OxymaPure.[1]

• Solvent: Anhydrous DMF (Amine-free).

Stoichiometry Calculation: For a 0.1 mmol scale synthesis:

• Resin sites:

• Labeled Valine (1.5 eq):

• Coupling Concentration: Maximize concentration (

  ) to drive kinetics. Dissolve 0.15 mmol Valine in roughly 0.5–0.7 mL DMF.

Phase 2: The Coupling Cycle (Step-by-Step)

Step 1: Automated Pause Program the synthesizer to pause after the deprotection of the residue preceding the labeled Valine. The resin should be in the reaction vessel, Fmoc-deprotected, and washed with DMF.[2]

Step 2: Manual "Precious Reagent" Coupling

• Dissolution: In a small glass vial, dissolve Fmoc-L-Valine-13C5 (1.5 eq) and OxymaPure (1.5 eq) in the minimum volume of DMF required to fully solvate the resin (approx. 5-7 mL/g resin).

• Activation: Add DIC (1.5 eq) to the vial.

  • Note: Do not pre-activate for >2 minutes. Carbodiimides can form reactive O-acylisoureas that may rearrange to inactive N-acylureas if left too long without the amine nucleophile.[3]

• Transfer: Manually transfer the activated solution to the reaction vessel containing the resin.

• Reaction: Agitate (shake/vortex) at room temperature for 2 to 4 hours .

  • Tip: For extremely hindered sequences (e.g., Val-Val, Val-Thr), heat to 50°C (microwave or water bath) to overcome the steric barrier.

Step 3: Monitoring (The Kaiser Test) Do not proceed blindly. Remove a few resin beads and perform a qualitative Kaiser test (ninhydrin).

• Colorless/Yellow: Coupling complete (>99%). Proceed to Step 5.

• Blue/Purple: Incomplete coupling.[4]

Step 4: The "Rescue" (If Blue) Since you cannot afford to add more labeled Valine:

• Do NOT add unlabeled Valine (this ruins isotopic purity).

• Re-activate: Add a fresh aliquot of DIC (0.5 eq) and Oxyma (0.5 eq) directly to the existing mixture and react for another hour.

• Capping (Crucial): If the test remains slightly blue, you must Cap the unreacted chains using Acetic Anhydride/DIEA. This terminates the deletion sequences (n-1), allowing them to be purified away from the labeled product (n) by HPLC later.

Step 5: Resume Automation Wash the resin 3x with DMF.[2] Return the vessel to the synthesizer to complete the N-terminal elongation.

Visualizing the Workflow

The following diagram illustrates the decision logic for the "Precious Reagent" cycle.

Caption: Workflow for integrating a manual, low-stoichiometry isotope coupling step into an automated SPPS cycle.

Mechanistic Insight: The Steric Challenge

Valine is a

-branched amino acid. The isopropyl group on the -carbon creates significant steric bulk, shielding the -amino group during its own deprotection and, more critically, shielding the carbonyl carbon during activation.

Caption: Schematic representation of steric hindrance caused by the Valine beta-branch, necessitating extended coupling times.

Troubleshooting & QC

Issue	Probable Cause	Corrective Action
Low Yield of Labeled Peptide	Incomplete coupling due to low equivalents.	Ensure minimal solvent volume to keep concentration high (>0.2M). Use DIC/Oxyma instead of HBTU.
Racemization (D-Val impurity)	Over-activation or excessive base (DIEA).	Avoid HATU/DIEA if possible. Use DIC/Oxyma (base-free activation). Keep Temp <50°C.
Deletion Sequences (Missing Val)	Steric hindrance prevented reaction.	Double Coupling is usually standard, but expensive here. Use Capping to ensure deletions are easily separable n-1 impurities.
Scrambled Isotopes	Contamination.	Dedicate specific glassware/spatulas for the isotope step. Do not share solvent bottles with standard lines.

References

• Albericio, F., & El-Faham, A. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Organic Process Research & Development.

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters.

• Merrifield, R. B. (1963).[5] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society.

• Isotope Labeling in NMR: Kainosho, M., et al. (2006). Optimal isotope labelling for NMR protein structure determinations. Nature.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]

Application Note: High-Fidelity Incorporation of L-Valine-N-FMOC (13C5) into Metabolic Tracers and Internal Standards

Part 1: Strategic Rationale & Technical Overview

The Reagent: L-Valine-N-FMOC (13C5)

L-Valine-N-FMOC (13C5) is a high-precision isotopic building block designed for the solid-phase synthesis (SPPS) of stable isotope-labeled (SIL) peptides. Unlike free amino acid tracers used directly in cell culture media, this FMOC-protected variant is engineered specifically for chemical incorporation into complex biomolecules.

• 13C5 Labeling: All five carbon atoms in the valine backbone are replaced with Carbon-13. This creates a predictable mass shift of +5.0167 Da per valine residue.[1]

• N-FMOC Protection: The 9-fluorenylmethoxycarbonyl (FMOC) group protects the

  -amine, ensuring the amino acid reacts only at the carboxyl terminus during peptide chain elongation.[1]

Why This Precursor?

In metabolic flux analysis (MFA) and quantitative proteomics, the integrity of the tracer is paramount.[1] Using a pre-protected, chirally pure precursor eliminates the risks associated with in-house derivatization (e.g., racemization, incomplete protection).[1]

Primary Applications:

• Targeted Proteomics (SRM/MRM): Synthesis of heavy isotope-labeled internal standards (SIS) for absolute quantification of biomarkers.[1]

• Protein Turnover Studies: Generating "heavy" tracer peptides to monitor synthesis and degradation rates of specific proteins in vivo.[1]

• Metabolic Flux Analysis (MFA): While less common than free valine, synthesized valine-peptides can serve as tracers for proteolysis pathways.[1]

Part 2: Workflow Visualization

The following diagram outlines the critical path from the raw FMOC-reagent to the final metabolic data, highlighting the decision points for synthesis and application.

Figure 1: Operational workflow for converting L-Valine-N-FMOC (13C5) into actionable metabolic data.

Part 3: Protocol for High-Efficiency Incorporation (SPPS)[1][2]

Challenge: Isotope-labeled reagents are significantly more expensive than standard amino acids. Standard automated protocols use large excesses (5x–10x equivalents), which is wasteful.[1] Solution: This protocol utilizes a Manual "Double-Coupling" Strategy to maximize incorporation efficiency while minimizing reagent consumption.

Materials

• Reagent: L-Valine-N-FMOC (13C5) (e.g., Cambridge Isotope Labs, Sigma).[1]

• Resin: Rink Amide or Wang Resin (depending on C-terminal requirement).[1]

• Activators: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine).[1]

• Solvent: Anhydrous DMF (Dimethylformamide).[1]

Step-by-Step Methodology

1. Resin Preparation

• Swell 100 mg of resin in DMF for 30 minutes.

• Perform initial Fmoc-deprotection (20% Piperidine in DMF, 2 x 5 min).

• Wash resin 5x with DMF.[1][2]

2. The "Precious Reagent" Coupling (Manual Step)

Perform this step manually, even if using an automated synthesizer for the rest of the peptide.[1]

• Calculate Stoichiometry: Use only 2.0 equivalents of L-Valine-N-FMOC (13C5) relative to resin loading capacity (vs. standard 5.0 eq).

• Activation: Dissolve the labeled Valine, 1.95 eq of HATU, and 4.0 eq of DIPEA in minimal DMF (concentration ~0.2 M).

  • Note: Activate for exactly 30 seconds before adding to resin to minimize racemization.[1]

• Incubation: Add activated mixture to the resin.[1] Shake/vortex gently for 60 minutes at room temperature.

• Re-Coupling (Optional but Recommended): Collect the flow-through. If the coupling efficiency (checked by Kaiser test) is <99%, re-activate the flow-through with a fresh "spike" of HATU (0.5 eq) and re-incubate for 30 mins.

• Capping: Wash resin.[1][2] Acetylate any unreacted amines (Acetic Anhydride/Pyridine) to prevent deletion sequences.[1]

3. Elongation & Cleavage

• Resume standard automated synthesis for the remaining amino acids.[1]

• Cleavage: Incubate resin in TFA/TIPS/H2O (95:2.5:2.[1]5) for 2 hours.

• Precipitation: Precipitate peptide in cold diethyl ether. Centrifuge and lyophilize.

Part 4: Validation & Quality Control[1][2]

Before using the tracer, you must validate that the 13C5 label remained intact and that no racemization occurred (L-Val to D-Val conversion).[1]

QC Metrics Table

Parameter	Method	Acceptance Criteria
Mass Accuracy	High-Res MS (Orbitrap/Q-TOF)	Theoretical Mass ± 5 ppm
Isotopic Purity	MS Isotopomer Analysis	< 1% unlabeled (M+0) contribution
Chiral Purity	Marfey’s Method (LC-MS)	> 99.5% L-Isomer
Peptide Purity	RP-HPLC (214 nm)	> 95% Area Under Curve

Self-Validating Check: Calculate the Mass Shift .

• Natural Valine residue: ~99.068 Da.[1]

• 13C5-Valine residue: ~104.085 Da.

• Target Shift: The peptide [M+H]+ should be exactly +5.017 Da heavier than the unlabeled reference standard.

Part 5: Application in Metabolic Flux Analysis (BCAA Catabolism)

While the peptide is often the end-product, the metabolic fate of the Valine moiety is critical for researchers tracking BCAA catabolism.[1] When the tracer peptide is degraded intracellularly, the released 13C5-Valine enters the mitochondrial BCAA catabolic pathway.[1]

Pathway Logic[1]

• Entry: 13C5-Valine is transaminated to 13C5-alpha-ketoisovalerate (KIV) .

• Decarboxylation: KIV is decarboxylated by BCKDH.[1] The C1 carbon is lost as CO2.[1]

  • Result: The remaining metabolite, Isobutyryl-CoA, retains 4 labeled carbons (13C4).[1]

• Anaplerosis: The pathway eventually feeds into the TCA cycle via Succinyl-CoA (retaining 3 labeled carbons).[1]

Pathway Diagram (BCAA Catabolism)[1][2]

Figure 2: Fate of the 13C5-Valine label.[1] Note the loss of one 13C atom at the BCKDH step, resulting in M+4 downstream metabolites.[1]

Part 6: References

• Cambridge Isotope Laboratories. (2025).[1] Protected Amino Acids for Peptide Synthesis: L-Valine-N-FMOC (13C5).[3] Retrieved from [1]

• Neinast, M., et al. (2019).[1] "Quantitative Analysis of the Whole-Body Metabolic Fate of Branched-Chain Amino Acids." Cell Metabolism. (Demonstrates BCAA flux tracing logic). Retrieved from [1]

• Sigma-Aldrich. (2025).[1] Fmoc-Val-OH-13C5,15N Product Specification. Retrieved from [1]

• BenchChem. (2025).[1][4] Utilizing L-Valine-13C5,15N as an Internal Standard for Precise Quantitative Proteomics. Retrieved from [1]

• University of California, Irvine. (2020).[1] Standard Practices for Fmoc-Based Solid-Phase Peptide Synthesis. Retrieved from

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. chem.uci.edu [chem.uci.edu]
• 3. isotope.com [isotope.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Leveraging ¹³C₅ Fmoc-Valine for Unambiguous Protein NMR Signal Assignment

Introduction: The Strategic Advantage of Valine Labeling in Protein NMR

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful technique for elucidating the three-dimensional structure and dynamics of proteins in solution, offering insights that are often complementary to solid-state methods like X-ray crystallography.[1][2][3] A significant challenge in the NMR study of proteins, particularly those of increasing size, is spectral complexity and signal overlap.[4][5] The sheer number of protons in a protein leads to a dense and often unresolvable ¹H NMR spectrum.[4][5] To overcome this, researchers employ isotopic labeling, enriching proteins with NMR-active isotopes like ¹³C and ¹⁵N, which allows for the use of multi-dimensional heteronuclear NMR experiments that disperse signals into higher dimensions, thereby reducing overlap.[4]

Within the arsenal of isotopic labeling strategies, the specific labeling of methyl-bearing amino acids—Valine, Leucine, and Isoleucine—has emerged as a particularly potent approach, especially for large proteins and protein complexes.[6][7][8] Methyl groups act as sensitive probes of protein structure and dynamics due to several advantageous properties[7][9][10]:

• High Sensitivity: With three protons, methyl groups provide a significant enhancement in NMR signal intensity.[8]

• Favorable Relaxation Properties: The rapid rotation of methyl groups leads to sharper NMR signals, even in large macromolecules.[7][8]

• Strategic Location: Valine residues and their methyl groups are frequently found in the hydrophobic core of proteins, at protein-protein interfaces, and in active sites, making them excellent reporters of key structural and functional events.[9]

This guide focuses on the strategic use of fully carbon-labeled Fmoc-Valine (¹³C₅ Fmoc-Valine) for residue-specific assignment in protein NMR. By incorporating a valine residue where all five carbon atoms are ¹³C, we create a unique isotopic signature that can be exploited to unambiguously assign the NMR signals of that specific valine, even in spectrally crowded regions. This approach is invaluable for studying specific sites of interest, such as those involved in ligand binding, catalysis, or conformational changes.

Core Principle: Creating a Unique Isotopic Fingerprint

The central premise of this technique is to introduce a "spy" nucleus, the fully ¹³C-labeled valine, into an otherwise unlabeled or uniformly ¹⁵N-labeled protein. This creates a distinct pattern of carbon-carbon (¹³C-¹³C) and carbon-proton (¹³C-¹H) scalar couplings within that single valine residue. These couplings can be selectively detected in specialized NMR experiments, effectively filtering out signals from all other amino acids.

Experimental Workflow: From Synthesis to Signal

The successful application of ¹³C₅ Fmoc-Valine for NMR signal assignment involves a multi-step process, beginning with the chemical synthesis of the labeled protein segment, followed by NMR data acquisition and analysis.

Caption: Workflow for ¹³C₅ Valine Labeling and NMR Assignment.

Protocol 1: Incorporation of ¹³C₅ Fmoc-Valine via Solid-Phase Peptide Synthesis (SPPS)

Fmoc-based Solid-Phase Peptide Synthesis (SPPS) is the method of choice for chemically synthesizing the peptide segment containing the ¹³C₅-labeled valine.[11] This method allows for the stepwise addition of amino acids to a growing peptide chain anchored to a solid resin support.

Materials:

• ¹³C₅ Fmoc-Valine

• Fmoc-protected amino acids (unlabeled)

• Rink Amide or 2-chlorotrityl chloride resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Coupling reagent: HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or similar

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane)

• Cold diethyl ether

Step-by-Step Procedure:

• Resin Swelling: Swell the chosen resin in DMF for at least 1 hour in a reaction vessel.

• Fmoc Deprotection (for subsequent cycles): Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group from the N-terminus of the growing peptide chain. Wash the resin thoroughly with DMF.[12]

• Coupling of ¹³C₅ Fmoc-Valine:

  • Pre-activate the ¹³C₅ Fmoc-Valine (typically 3-4 equivalents relative to the resin loading capacity) by dissolving it with the coupling reagent (e.g., HCTU, 3-4 eq.) and a base (e.g., DIPEA, 6-8 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature. The efficiency of coupling can be monitored using a colorimetric test such as the Kaiser test.

• Capping (Optional): To block any unreacted N-termini, the resin can be treated with an acetylating agent like acetic anhydride.

• Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove excess reagents.

• Chain Elongation: Repeat the deprotection and coupling steps with the subsequent unlabeled Fmoc-amino acids until the desired peptide sequence is synthesized.

• Final Deprotection: Perform a final Fmoc deprotection as described in step 2.

• Cleavage and Global Deprotection: Treat the resin with a cleavage cocktail to cleave the peptide from the resin and remove the side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. The purified peptide can then be obtained by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: NMR Signal Assignment

Once the ¹³C₅-Valine labeled protein is synthesized (or the labeled peptide segment is ligated into a larger protein expressed recombinantly), the next phase is to acquire and analyze the NMR data to assign the signals originating from this specific residue.

NMR Sample Preparation:

• The purified protein is typically dissolved in a buffer solution (e.g., phosphate or Tris buffer) at a concentration of 0.1-3 mM.[13]

• The buffer should contain 5-10% D₂O for the spectrometer's lock system.

• For experiments observing exchangeable protons, the sample should be in 90% H₂O/10% D₂O. For NOESY experiments focused on non-exchangeable protons, 100% D₂O is often used to minimize artifacts.[14]

Key NMR Experiments:

• 2D ¹H-¹³C HSQC/HMQC:

  • Purpose: This is the starting point for identifying the ¹H-¹³C correlations of the labeled valine. A Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) experiment will show a cross-peak for each proton directly attached to a ¹³C nucleus.

  • Expected Outcome: You will observe distinct cross-peaks corresponding to the Cα-Hα, Cβ-Hβ, and the two Cγ-Hγ methyl groups of the ¹³C₅-Valine. These signals will likely be more intense than any natural abundance ¹³C signals.

• 3D ¹³C-edited NOESY-HSQC:

  • Purpose: This experiment is crucial for obtaining distance restraints, which are essential for structure determination.[15] It correlates protons that are close in space (< 5 Å), allowing for the identification of through-space interactions between the labeled valine and other parts of the protein.

  • How it Works: The experiment starts with a ¹H-¹³C HSQC step to select for protons attached to ¹³C. Magnetization is then exchanged between nearby protons during the NOESY mixing time. A final ¹H-¹³C HSQC step detects the resulting signals.

  • Expected Outcome: You will observe NOE cross-peaks between the protons of the ¹³C₅-Valine and protons of other residues, providing crucial information about the local environment and tertiary structure around the labeled site.

• Homonuclear ¹³C-¹³C Correlation Experiments (e.g., TOCSY, COSY):

  • Purpose: These experiments can be used to trace the connectivity of the carbon atoms within the ¹³C₅-Valine side chain, confirming the assignment.

  • Expected Outcome: You will observe correlations between Cα-Cβ and Cβ-Cγ1/Cγ2, providing an unambiguous fingerprint of the valine spin system.

Data Interpretation and Assignment Strategy:

Caption: Strategy for assigning NMR signals from ¹³C₅-Valine.

• Identify the Valine Spin System: In the 2D ¹H-¹³C HSQC, locate the characteristic chemical shifts for the valine Cα, Cβ, and Cγ methyl groups.

• Sequential Assignment: Use the 3D ¹³C-edited NOESY to find NOEs between the Hα of the labeled valine and the backbone amide proton (Hα(i) to HN(i+1)) or side-chain protons of the preceding residue (i-1). This firmly places the labeled valine within the protein sequence.

• Tertiary Structure Information: Analyze the NOESY spectrum for long-range NOEs between the valine's methyl protons (Hγ) and protons from other residues that are distant in the primary sequence but close in the 3D structure. These are critical for defining the protein's fold.

Data Summary: Expected Chemical Shift Ranges

The precise chemical shifts are highly sensitive to the local environment, but the following table provides typical ranges for valine residues in proteins.

Atom	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)
Hα	3.5 - 4.5	60 - 65
Hβ	1.8 - 2.4	30 - 35
Hγ (methyl)	0.8 - 1.2	18 - 22
Cα	60 - 65
Cβ	30 - 35
Cγ (methyl)	18 - 22
C' (carbonyl)	169 - 173[16]

Note: These are general ranges and can vary significantly based on the protein's secondary and tertiary structure.

Conclusion and Outlook

The use of ¹³C₅ Fmoc-Valine provides a robust and precise method for overcoming the challenges of signal overlap and ambiguity in protein NMR. By introducing a fully carbon-labeled residue, researchers can create a unique spectroscopic window to probe specific sites within a protein. This targeted approach simplifies complex spectra and facilitates the unambiguous assignment of NMR signals, providing critical distance restraints for high-resolution structure determination and dynamics studies. This technique is particularly powerful for investigating protein-ligand interactions, enzyme mechanisms, and allosteric regulation, making it an invaluable tool for researchers in structural biology and drug development.

References

• Organic & Biomolecular Chemistry. Synthesis of ¹³C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells. Available from: [Link]

• bioRxiv. Cell-free Synthesis of Proteins with Selectively 13C-Labelled Methyl Groups from Inexpensive Precursors. Available from: [Link]

• Protheragen. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Available from: [Link]

• Journal of Biomolecular NMR. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Available from: [Link]

• Wikipedia. Nuclear magnetic resonance spectroscopy of proteins. Available from: [Link]

• Synthelis. Why labeling proteins for NMR studies using cell-free systems?. Available from: [Link]

• Lund University Publications. Assignment of heteronuclear methyl-NMR spectrum of the 44 kDa protein MALT1 Casp-IgL3. Available from: [Link]

• RSC Chemical Biology. Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins. Available from: [Link]

• Steelyard Analytics, Inc. 13C NMR analysis of peptides and amino acids. Available from: [Link]

• Journal of Magnetic Resonance. Specific 13C labeling of leucine, valine and isoleucine methyl groups for unambiguous detection of long-range restraints in protein solid-state NMR studies. Available from: [Link]

• Journal of Biomolecular NMR. The methyl 13C-edited/13C-filtered transferred NOE for studying protein interactions with short linear motifs. Available from: [Link]

• Accounts of Chemical Research. Methyl-Based NMR Spectroscopy Methods for Uncovering Structural Dynamics in Large Proteins and Protein Complexes. Available from: [Link]

• Nowick Laboratory, UC Irvine. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

• Journal of Biomolecular NMR. Specific labeling and assignment strategies of valine methyl groups for NMR studies of high molecular weight proteins. Available from: [Link]

• Duke University. Introduction to NMR spectroscopy of proteins. Available from: [Link]

• Protein-nmr.org.uk. 13C-HMQC-NOESY. Available from: [Link]

• NMR-BIO. NMR of large proteins: mastering methyl labeling for high-resolution analysis. Available from: [Link]

• Science. Protein structure determination in solution by NMR spectroscopy. Available from: [Link]

• Lewis Kay's Lab, University of Toronto. New developments in isotope labeling strategies for protein solution NMR spectroscopy. Available from: [Link]

• Journal of the American Chemical Society. Site-Directed Methyl Group Labeling as an NMR Probe of Structure and Dynamics in Supramolecular Protein Systems: Applications to the Proteasome and to the ClpP Protease. Available from: [Link]

• Journal of Biomolecular NMR. A 13C double-filtered NOESY with strongly reduced artefacts and improved sensitivity. Available from: [Link]

• YouTube. Methods for Determining Atomic Structures: NMR Spectroscopy (from PDB-101). Available from: [Link]

• Chemical Reviews. Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Available from: [Link]

• Journal of the American Chemical Society. Four-dimensional [13C,1H,13C,1H] HMQC-NOE-HMQC NMR spectroscopy: resolving tertiary nuclear Overhauser effect distance constraints in the spectra of larger proteins. Available from: [Link]

• Academia.edu. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.6.1). Available from: [Link]

• Conduct Science. A Brief on The NMR Spectroscopy of Proteins. Available from: [Link]

• Protocols.io. NOESYHSQC_13C_ARO_3D.nan. Available from: [Link]

Sources

• 1. users.cs.duke.edu [users.cs.duke.edu]
• 2. Protein structure determination in solution by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00045D [pubs.rsc.org]
• 6. Synthesis of 13C-methyl-labeled amino acids and their incorporation into proteins in mammalian cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Methyl-Based NMR Spectroscopy Methods for Uncovering Structural Dynamics in Large Proteins and Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nmr-bio.com [nmr-bio.com]
• 9. lup.lub.lu.se [lup.lub.lu.se]
• 10. pubs.acs.org [pubs.acs.org]
• 11. creative-peptides.com [creative-peptides.com]
• 12. chempep.com [chempep.com]
• 13. Nuclear magnetic resonance spectroscopy of proteins - Wikipedia [en.wikipedia.org]
• 14. protein-nmr.org.uk [protein-nmr.org.uk]
• 15. NOESYHSQC_13C_ARO_3D.nan [protocols.io]
• 16. 13C NMR analysis of peptides and amino acids | Steelyard Analytics, Inc. [steelyardanalytics.com]

Application Note: Fmoc Deprotection Methods for ¹³C₅ Labeled Amino Acid Residues

Introduction: The Role of ¹³C₅ Labeled Amino Acids in Advanced Research

Stable isotope labeling of amino acids has become an indispensable tool in proteomics, metabolomics, and drug development. Specifically, ¹³C₅ labeled amino acid residues offer a robust method for the quantitative analysis of proteins and peptides through mass spectrometry. The incorporation of these labeled residues into synthetic peptides is crucial for their use as internal standards, in structural studies, and for elucidating metabolic pathways. The success of synthesizing high-quality, isotopically labeled peptides hinges on efficient and clean solid-phase peptide synthesis (SPPS), where the removal of the temporary Nα-Fmoc (9-fluorenylmethyloxycarbonyl) protecting group is a critical and repeated step.

This application note provides a detailed guide to the most effective Fmoc deprotection methods applicable to peptides containing ¹³C₅ labeled amino acid residues. We will delve into the underlying chemical mechanisms, present validated protocols, and offer expert insights to help researchers and drug development professionals navigate potential challenges and ensure the integrity of the isotopic label throughout the synthesis process. The methods described are broadly applicable, as the ¹³C₅ labeling on the amino acid backbone is chemically inert and does not interfere with the standard deprotection chemistries.

The Mechanism of Fmoc Deprotection

The removal of the Fmoc group is a base-catalyzed β-elimination reaction.[1][2] The process is initiated by the abstraction of the acidic proton on the C9 carbon of the fluorenyl ring by a base, typically a secondary amine like piperidine.[1][2][3] This is followed by a β-elimination that liberates the free Nα-amine of the amino acid, carbon dioxide, and a reactive intermediate, dibenzofulvene (DBF).[1][2]

The secondary amine used for deprotection also acts as a scavenger for the liberated dibenzofulvene, forming a stable adduct that is washed away.[1][4] This scavenging step is crucial to prevent the highly reactive DBF from re-attaching to the newly deprotected Nα-amine of the peptide chain, which would terminate the synthesis.[5]

Caption: Mechanism of Fmoc Deprotection.

Standard Fmoc Deprotection Protocol using Piperidine

Piperidine is the most widely used reagent for Fmoc deprotection due to its optimal basicity and efficiency as a DBF scavenger.[1][4] A 20% solution of piperidine in N,N-dimethylformamide (DMF) is the standard reagent.[1][6][7]

Experimental Protocol: Piperidine Deprotection

Reagents and Materials:

• Fmoc-protected peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, reagent grade

• Deprotection Solution: 20% (v/v) piperidine in DMF

• Washing Solvent: DMF

• Reaction vessel for solid-phase synthesis

Procedure:

• Swell the Fmoc-protected peptide-resin in DMF for 30-60 minutes.

• Drain the DMF from the reaction vessel.

• Add the 20% piperidine in DMF solution to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for an initial 2-3 minutes.

• Drain the deprotection solution.

• Add a fresh portion of the 20% piperidine in DMF solution.

• Continue agitation for an additional 10-20 minutes to ensure complete deprotection.

• Drain the deprotection solution.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[6]

• Proceed to the next amino acid coupling step.

Monitoring Deprotection: The progress of the Fmoc removal can be monitored by collecting the filtrate after the deprotection steps and measuring its UV absorbance. The dibenzofulvene-piperidine adduct has a strong UV absorbance, and a consistent absorbance profile from one deprotection cycle to the next indicates reproducible deprotection.[1][8]

Alternative Fmoc Deprotection Methods

While piperidine is highly effective, certain situations may call for alternative deprotection reagents. These can be particularly useful for complex or aggregation-prone sequences, or to mitigate specific side reactions.

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

DBU is a stronger, non-nucleophilic base that can significantly accelerate the rate of Fmoc deprotection.[9] This is advantageous for "difficult" sequences where steric hindrance may slow down the reaction with piperidine.[9]

Causality Behind Using DBU: The increased basicity of DBU leads to faster proton abstraction from the fluorenyl group, driving the elimination reaction forward more rapidly. However, as a non-nucleophilic base, DBU cannot scavenge the liberated dibenzofulvene.[9] Therefore, a small amount of a nucleophilic scavenger, such as piperidine, is often included in the DBU deprotection cocktail.[9]

Caution: DBU can promote aspartimide formation, especially in sequences containing Asp(OtBu) residues.[9][10] Therefore, it should be used with caution in such cases.

Experimental Protocol: DBU/Piperidine Deprotection

Reagents and Materials:

• Fmoc-protected peptide-resin

• DMF, peptide synthesis grade

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• Piperidine

• Deprotection Solution: 2% (v/v) DBU and 2% (v/v) piperidine in DMF.[9]

• Washing Solvent: DMF

Procedure:

• Swell the Fmoc-protected peptide-resin in DMF.

• Drain the DMF.

• Add the DBU/piperidine deprotection solution to the resin (10 mL per gram of resin).[9]

• Agitate the mixture at room temperature for 5-10 minutes. For difficult sequences, the time can be extended, but should be monitored to avoid side reactions.

• Drain the deprotection solution.

• Wash the resin extensively with DMF (at least 5 times) to remove all reagents and byproducts.[9]

• Proceed to the coupling step.

Piperazine

Piperazine is a milder base than piperidine and can be a suitable alternative to reduce base-catalyzed side reactions.[2] It has been shown to be effective in minimizing diketopiperazine formation, a common side reaction in the synthesis of dipeptides.[11] A combination of DBU and piperazine has been reported as an efficient deprotection system that also minimizes side reactions.[11]

Comparative Summary of Deprotection Reagents

Reagent/Cocktail	Concentration	Typical Time	Advantages	Disadvantages
Piperidine	20% in DMF	15-30 min[6]	Reliable, effective scavenger, well-established.	Can cause side reactions like diketopiperazine formation with sensitive sequences.[10]
DBU/Piperidine	2% DBU, 2% Piperidine in DMF	5-15 min	Faster deprotection for difficult sequences.[9]	Can increase aspartimide formation.[9][10] DBU is non-nucleophilic and requires a scavenger.[9]
Piperazine	5-10% in DMF/Ethanol	15-30 min	Milder conditions, can reduce side reactions.[2]	May be less efficient for some sequences.
DBU/Piperazine	2% DBU, 5% Piperazine in NMP	10-20 min	Drastically reduces diketopiperazine formation.[11]	Requires careful optimization.

Expert Insights and Troubleshooting

• Incomplete Deprotection: This is a common issue, especially with long or sterically hindered peptides. It leads to deletion sequences in the final product. To address this, one can extend the deprotection time, use a stronger base like DBU, or perform a second deprotection step.[9] Monitoring the deprotection via UV absorbance of the filtrate can help identify and troubleshoot this problem.[8]

• Diketopiperazine Formation: This side reaction is most prevalent after the coupling of the second amino acid, particularly if the C-terminal residue is proline or glycine.[10] The newly deprotected Nα-amine can attack the ester linkage to the resin, cleaving the dipeptide as a cyclic diketopiperazine. To minimize this, use a more sterically hindered resin, a faster coupling method for the third amino acid, or a milder deprotection reagent like piperazine.[10][11]

• Aspartimide Formation: Peptides containing aspartic acid are prone to forming a five-membered ring aspartimide intermediate under basic conditions.[10] This can lead to racemization and the formation of β-aspartyl peptides. Using a milder base and shorter deprotection times can help mitigate this. The choice of side-chain protecting group for aspartic acid is also critical.

• Stability of ¹³C₅ Label: The carbon-carbon and carbon-nitrogen bonds that constitute the backbone of the amino acid are stable under the basic conditions of Fmoc deprotection. There is no known mechanism for isotopic scrambling or loss of the ¹³C₅ label during these procedures. The primary concern is ensuring the chemical integrity of the peptide being synthesized.

Workflow for Fmoc Deprotection and Monitoring

Caption: Experimental workflow for Fmoc deprotection.

Conclusion

The selection of an appropriate Fmoc deprotection strategy is paramount for the successful synthesis of high-purity peptides, including those incorporating ¹³C₅ labeled amino acid residues. While the standard 20% piperidine in DMF protocol is robust and widely applicable, alternatives such as DBU-based cocktails or the use of piperazine offer valuable tools for overcoming challenges associated with difficult sequences and for minimizing side reactions. The chemical inertness of the ¹³C₅ isotopic label ensures its stability throughout these deprotection steps. By understanding the underlying mechanisms and carefully controlling reaction conditions, researchers can confidently synthesize isotopically labeled peptides for a wide range of applications in science and medicine.

References

• Organic Chemistry. (2022, January 7). Deprotecting Fmoc Group Mechanism | Organic Chemistry [Video]. YouTube. [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Molecular Biology, vol. 73: Peptide Synthesis Protocols (pp. 17-34). Humana Press. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1173 - Fmoc Removal with DBU. [Link]

• Fields, G. B. (n.d.). Methods for Removing the Fmoc Group. [Link]

• Aapptec Peptides. N-Terminal Deprotection; Boc removal. [Link]

• Góngora-Benítez, M., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega, 7(14), 11985–11993. [Link]

• Góngora-Benítez, M., et al. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 25(17), 3897. [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Fields, G. B. (n.d.). Methods for Removing the Fmoc Group. ResearchGate. [Link]

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 5. chempep.com [chempep.com]
• 6. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. renyi.hu [renyi.hu]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Unraveling Metabolic Fluxes with 13C5-Labeled Valine

For: Researchers, scientists, and drug development professionals.

Introduction: Beyond Static Metabolomics - Understanding the Dynamics of Cellular Metabolism

Metabolic flux analysis (MFA) is a powerful technique for quantifying the rates of metabolic reactions within a biological system, providing a dynamic view of cellular physiology that snapshot metabolomics alone cannot capture.[1][2] By employing stable isotope tracers, researchers can follow the transformation of specific atoms through metabolic pathways, thereby elucidating the contributions of various substrates to downstream metabolite pools.[3][4] This application note provides a detailed guide to the principles and protocols for conducting metabolic flux analysis using uniformly labeled L-Valine (L-Valine-¹³C₅) as a tracer.

Valine, an essential branched-chain amino acid (BCAA), plays a critical role not only in protein synthesis but also as a significant contributor to the tricarboxylic acid (TCA) cycle, a central hub of cellular energy metabolism.[5][6] Dysregulation of BCAA metabolism has been implicated in various diseases, including cancer and metabolic disorders, making it a key area of investigation.[7] Using ¹³C₅-Valine allows for the precise tracking of the entire carbon skeleton of valine as it is catabolized, offering a direct window into BCAA degradation pathways and their anaplerotic contributions to the TCA cycle.[5]

This guide is designed to provide both the conceptual framework and the practical, step-by-step protocols necessary for the successful implementation of ¹³C₅-Valine-based metabolic flux analysis, from experimental design to data interpretation.

Part 1: The Rationale for Using ¹³C₅-Valine as a Metabolic Tracer

The selection of an appropriate isotopic tracer is paramount for a successful metabolic flux analysis study.[8] While universally labeled glucose ([U-¹³C]-Glucose) is commonly used to probe central carbon metabolism, ¹³C₅-Valine offers specific advantages for investigating BCAA catabolism and its downstream effects.[5]

Key Advantages of ¹³C₅-Valine:

• Directly Interrogates BCAA Pathways: As a primary component of BCAA metabolism, ¹³C₅-Valine provides a direct and unambiguous way to trace the flux through this specific pathway.[5]

• Anaplerotic Contributions to the TCA Cycle: The catabolism of valine produces succinyl-CoA, which enters the TCA cycle, replenishing its intermediates. Tracing with ¹³C₅-Valine allows for the quantification of this anaplerotic flux.

• Complements Other Tracers: Using ¹³C₅-Valine in parallel with other tracers, such as ¹³C-glucose or ¹³C-glutamine, can provide a more comprehensive picture of cellular metabolism by dissecting the relative contributions of different substrates to the TCA cycle.[9]

The catabolism of ¹³C₅-Valine leads to the formation of ¹³C₄-labeled succinyl-CoA, which then cycles through the TCA cycle, labeling its intermediates with distinct mass isotopomer patterns. By analyzing these patterns, one can deduce the relative activity of the BCAA catabolic pathway.

Part 2: Experimental Design and Protocols

A meticulously designed and executed experiment is the foundation of reliable and reproducible metabolic flux analysis data. This section outlines the key steps, from cell culture and labeling to metabolite extraction and analysis.

Experimental Workflow Overview

The overall workflow for a ¹³C₅-Valine metabolic flux analysis experiment is depicted below.

Caption: A generalized workflow for a ¹³C₅-Valine tracer study.

Detailed Protocol 1: Cell Culture and Isotope Labeling

This protocol is a general guideline for labeling adherent mammalian cells. Optimization for specific cell lines and experimental conditions is recommended.

Materials:

• Cell culture medium deficient in valine (custom formulation or commercially available).

• Dialyzed Fetal Bovine Serum (dFBS) to minimize unlabeled valine carryover.

• Sterile ¹³C₅-L-Valine (≥99% isotopic purity).

• Phosphate-Buffered Saline (PBS), ice-cold.

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will allow them to reach approximately 80% confluency at the time of harvest. A minimum of three biological replicates is recommended.

• Preparation of Labeling Medium: Prepare the labeling medium by supplementing the valine-free base medium with the desired concentration of ¹³C₅-L-Valine (a typical starting concentration is the physiological concentration of valine in the standard medium). Ensure all other components, including dFBS, are added.

• Medium Exchange: When cells reach the desired confluency, aspirate the standard culture medium.

• Washing: Gently wash the cells once with pre-warmed, valine-free, serum-free medium to remove residual unlabeled valine.

• Labeling: Add the pre-warmed ¹³C₅-Valine labeling medium to the cells.

• Incubation: Incubate the cells for a sufficient duration to approach isotopic steady state. This time will vary depending on the cell type and the metabolic pathways of interest, but a common starting point is 24 hours.[5]

Detailed Protocol 2: Metabolite Quenching and Extraction

Rapidly halting metabolic activity is crucial to preserve the in vivo isotopic labeling patterns of metabolites.

Materials:

• Quenching Solution: 80% methanol in water, chilled to -80°C.

• Extraction Solvent: Pre-chilled to -20°C. A common choice is a mixture of methanol, acetonitrile, and water (e.g., 40:40:20).

• Cell scraper.

Procedure:

• Quenching: Aspirate the labeling medium and immediately add 1 mL of ice-cold 80% methanol to each well. Place the plate on dry ice for 10 minutes to rapidly quench metabolism.[5]

• Cell Lysis and Extraction:

  • Scrape the cells in the cold methanol and transfer the cell suspension to a pre-chilled microcentrifuge tube.

  • Add the remaining volume of the extraction solvent.

  • Vortex the samples thoroughly.

  • Perform three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath to ensure complete cell lysis.

• Protein and Debris Removal: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet cellular debris and proteins.

• Supernatant Collection: Carefully collect the supernatant, which contains the polar metabolites, and transfer it to a new pre-chilled tube.

• Drying: Dry the metabolite extracts using a vacuum concentrator (e.g., SpeedVac).

• Storage: Store the dried extracts at -80°C until analysis.

Part 3: Analytical Methods and Data Interpretation

The analysis of ¹³C-labeled metabolites is typically performed using mass spectrometry (MS) coupled with either gas chromatography (GC) or liquid chromatography (LC).

GC-MS and LC-MS Analysis

• GC-MS: Often requires derivatization of the metabolites to increase their volatility. It provides excellent chromatographic resolution and is particularly well-suited for the analysis of amino acids and organic acids.[10]

• LC-MS: Generally does not require derivatization and is highly sensitive for a broad range of metabolites. High-resolution mass spectrometers (e.g., Orbitrap, Q-TOF) are preferred for their ability to accurately measure the mass-to-charge ratio (m/z) of different isotopologues.[11]

Data Analysis Workflow

The raw data from the mass spectrometer requires several processing steps to determine the mass isotopomer distributions (MIDs) of the metabolites of interest.

Caption: A schematic of the data analysis pipeline for ¹³C-MFA.

Mass Isotopomer Distribution (MID): The MID of a metabolite represents the fractional abundance of each of its isotopologues (molecules with different numbers of ¹³C atoms). For example, a metabolite with four carbons will have five possible mass isotopologues (M+0, M+1, M+2, M+3, M+4).

Expected Labeling Patterns from ¹³C₅-Valine:

The catabolism of ¹³C₅-Valine generates ¹³C-labeled intermediates that enter the TCA cycle. The table below summarizes the expected mass shifts for key metabolites.

Metabolite	Precursor from Valine Catabolism	Expected Mass Shift (M+)
Succinyl-CoA	¹³C₄-Succinyl-CoA	+4
Fumarate	¹³C₄-Fumarate	+4
Malate	¹³C₄-Malate	+4
Aspartate	¹³C₄-Oxaloacetate	+4
Citrate (first turn)	¹³C₄-Oxaloacetate + unlabeled Acetyl-CoA	+4
Glutamate (first turn)	¹³C₄-α-Ketoglutarate	+4

Metabolic Flux Calculation: The experimentally determined MIDs are then used in conjunction with a stoichiometric model of the relevant metabolic network to calculate the intracellular fluxes. This is typically achieved using specialized software packages that employ computational algorithms to find the flux distribution that best fits the experimental data.

Part 4: Visualizing the Metabolic Fate of ¹³C₅-Valine

The following diagram illustrates the primary catabolic pathway of valine and the entry of its carbon skeleton into the TCA cycle.

Caption: Catabolism of ¹³C₅-Valine and its entry into the TCA cycle.

Conclusion

Metabolic flux analysis using ¹³C₅-labeled valine is a robust method for dissecting the complexities of branched-chain amino acid metabolism and its interplay with central carbon metabolism. By providing quantitative data on reaction rates, this technique offers a deeper understanding of cellular physiology in both health and disease. The protocols and principles outlined in this application note serve as a comprehensive guide for researchers seeking to employ this powerful tool in their investigations, ultimately contributing to advancements in drug discovery and the understanding of metabolic diseases.

References

• Chen, X., et al. (2021). 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production. International Journal of Molecular Sciences, 22(21), 11847. [Link]

• McCue, M. D. (2021, October 8). Utilizing Stable Isotope Tracers in Preclinical Models of Obesity [Video]. YouTube. [Link]

• Fan, T. W.-M., et al. (2018). 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell. Frontiers in Neuroscience, 12, 53. [Link]

• Le, A., & an, W. (2012). Rational design of 13C-labeling experiments for metabolic flux analysis in mammalian cells. BMC Systems Biology, 6, 43. [Link]

• Yu, D., et al. (2021). The adverse metabolic effects of branched-chain amino acids are mediated by isoleucine and valine. Cell Metabolism, 33(5), 905-922.e6. [Link]

• Eurisotop. (n.d.). Cancer Metabolism. Eurisotop. [Link]

• Wang, J., et al. (2021). 13C-MFA helps to identify metabolic bottlenecks for improving malic acid production in Myceliophthora thermophila. Biotechnology for Biofuels, 14(1), 213. [Link]

• CK Isotopes. (n.d.). Analysis of Whole-Body Branched-Chain Amino Acid Metabolism in Mice Utilizing 20% Leucine 13C and 20% Valine 13C Mouse Feed. CK Isotopes. [Link]

• Green, C. R., et al. (2024). Quantifying acyl-chain diversity in isobaric compound lipids containing monomethyl branched-chain fatty acids. bioRxiv. [Link]

• Meijer, N. W. F., et al. (2024). (A) Graphical representation of tracing 13C5valine metabolism through... [Image]. ResearchGate. [Link]

• JJ Medicine. (2017, November 25). Branched Chain Amino Acid Metabolism | BCAA Catabolism | Pathway and Regulation [Video]. YouTube. [Link]

• Templeton, L. G., et al. (2018). Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. Proceedings of the National Academy of Sciences, 115(42), 10732-10737. [Link]

• Leighty, R. W., & Antoniewicz, M. R. (2013). COMPLETE-MFA: complementary parallel labeling experiments technique for metabolic flux analysis. Metabolic engineering, 18, 59-65. [Link]

• Alves, T. C., et al. (2015). Integrated, step-wise, mass-isotopomeric flux analysis of the TCA Cycle. Cell Metabolism, 22(5), 936-947. [Link]

• Alves, T. C., et al. (2015). Integrated, Step-Wise, Mass-Isotopomeric Flux Analysis of the TCA Cycle. Cell Metabolism, 22(5), 936-947. [Link]

• Sketchy. (2023, July 14). Learn the TCA Cycle! (Full Lesson) | Sketchy MCAT | Biochemistry [Video]. YouTube. [Link]

• Zamboni, N., et al. (2009). 13C-based metabolic flux analysis. Nature Protocols, 4(6), 878-892. [Link]

• Crown, S. B., & Antoniewicz, M. R. (2013). A roadmap for interpreting 13C metabolite labeling patterns from cells. BMC Systems Biology, 7, 63. [Link]

• Long, C. P., & Antoniewicz, M. R. (2019). Interpreting metabolic complexity via isotope-assisted metabolic flux analysis. Current Opinion in Biotechnology, 58, 108-116. [Link]

• de Jonge, L. P., et al. (2022). Comparison of two sampling, quenching and extraction methods for quantitative yeasts metabolomics. bioRxiv. [Link]

• Taymaz-Nikerel, H., et al. (2011). Comparison of quenching and extraction methodologies for metabolome analysis of Lactobacillus plantarum. Analytical chemistry, 83(20), 7854-7861. [Link]

• SciEX. (n.d.). Metabolic Flux Analysis. SciEX. [Link]

• Waters Corporation. (n.d.). Automating Metabolic Flux Analysis with Symphony and Polly. Waters Corporation. [Link]

• Nargund, S., & Dickinson, Q. (2022). Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas. RSC Advances, 12(39), 25528-25548. [Link]

Sources

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isotope.com [isotope.com]
• 4. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 7. ckisotopes.com [ckisotopes.com]
• 8. Rational design of 13C-labeling experiments for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. COMPLETE-MFA: complementary parallel labeling experiments technique for metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eurisotop.com [eurisotop.com]
• 11. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Guide: Optimized Dissolution of L-Valine-N-FMOC (¹³C₅)

[1][2]

Executive Summary & Core Directive

L-Valine-N-FMOC (¹³C₅) is a high-value, isotopically labeled standard used primarily in metabolic tracking, NMR standardization, and quantitative Mass Spectrometry (MS) proteomics.[1][2] Unlike standard amino acids, the cost and scarcity of the ¹³C₅ isotope demand a "First-Time-Right" dissolution strategy.[1]

This guide moves beyond basic solubility data to address the specific physicochemical risks of the FMOC group—specifically its lability in the presence of trace amines and its tendency to aggregate in aqueous environments.

Key Technical Constraint: The FMOC protecting group is base-labile. Never dissolve this compound in solvents containing primary or secondary amines (e.g., unpurified DMF containing dimethylamine).[2]

Solvent Selection Matrix

The choice of solvent dictates the stability of the FMOC group and the utility of the solution for downstream applications.

Comparative Solvent Analysis

Solvent	Solubility Rating	Primary Application	Risk Profile	Technical Recommendation
DMF (Dimethylformamide)	High (>100 mM)	Solid Phase Peptide Synthesis (SPPS)	Critical: Spontaneous decomposition to dimethylamine causes premature FMOC removal.[1][2]	Gold Standard for Synthesis. Use only "Amine-Free" or "Sequencing Grade" DMF.[1][2] Use within 24h of opening.
DMSO (Dimethyl Sulfoxide)	High (~290 mM)	Biological Assays / Cell Culture	Moderate: Hygroscopic (absorbs water); difficult to remove (high boiling point).[2]	Best for Bio-Assays. Use anhydrous DMSO.[2] Avoid for SPPS as removal is difficult.[2]
NMP (N-methyl-2-pyrrolidone)	High	Difficult Sequence Synthesis	High: Prone to peroxidation; expensive.[1][2]	Alternative to DMF. Recommended only if DMF is chemically incompatible with specific resin linkers.[2]
Methanol / Ethanol	Low / Poor	None	High: FMOC-Valine is hydrophobic; alcohols can cause esterification side reactions.[1][2]	Avoid. Poor solubility and chemical incompatibility.[2]
Water	Insoluble	None	N/A	Avoid. Requires co-solvent (e.g., ACN/Water) and pH control.[2]

Decision Logic: Selecting the Right Solvent

Figure 1: Decision tree for selecting the optimal solvent based on downstream application.[1][2]

"Zero-Waste" Dissolution Protocol

Objective: Prepare a 100 mM stock solution of L-Valine-N-FMOC (¹³C₅) in DMF without degradation or loss of material.

Reagents & Equipment[1][2][3][4][5][6]

• Compound: L-Valine-N-FMOC (¹³C₅) (MW: ~344.4 g/mol due to isotopes).[1][2][3]

• Solvent: DMF (Sequencing Grade, <0.01% water, amine-free).[1][2]

• Vessel: Amber glass vial (FMOC is UV sensitive).

• Gas: Nitrogen (

  ) stream.[2][4]

Step-by-Step Methodology

• Environment Prep:

  • Allow the product vial to equilibrate to room temperature before opening . This prevents condensation from forming on the cold hygroscopic powder.

  • Why? Water introduction can lead to hydrolysis or precipitation.[2]

• Solvent Verification (The "Amine Test"):

  • If the DMF has been open for >1 week, perform a spot test or sparge with Nitrogen for 5 minutes.

  • Mechanism:[1][2][5] DMF decomposes to dimethylamine + formic acid.[2][6] Dimethylamine removes the FMOC group (deprotection).[2]

• Gravimetric Addition:

  • Weigh the target mass of L-Valine-N-FMOC (¹³C₅).[1][2]

  • Calculation: For 1 mL of 100 mM solution, weigh ~34.4 mg.

• Incremental Solvation:

  • Add 50% of the calculated solvent volume.

  • Vortex gently for 30 seconds.

  • Add the remaining 50% of solvent.

  • Why? High concentration at the interface aids initial wetting of the hydrophobic Valine side chain.

• Sonication (Conditional):

  • If particles persist, sonicate in a water bath for max 2 minutes.

  • Warning: Monitor temperature. Keep T < 30°C. Heat accelerates spontaneous deprotection.[2]

• Validation:

  • Inspect for "gelation" or "schlieren lines" (indicating incomplete mixing).[2]

  • Solution must be optically clear.[2][7]

Figure 2: Step-by-step workflow for the dissolution of FMOC-Valine (13C5).

Troubleshooting & FAQs

Q1: My solution turned slightly yellow after 24 hours in DMF. Is it safe to use?

Diagnosis: Likely Spontaneous Deprotection .[2]

• Mechanism: The yellow color often indicates the presence of dibenzofulvene, the byproduct of FMOC cleavage. This suggests your DMF contained free amines (dimethylamine).[2][8]

• Impact: The concentration of intact L-Valine-N-FMOC (¹³C₅) is now lower than calculated.[1][2]

• Solution: Discard if for quantitative use. For qualitative use, run a quick LC-MS to check the ratio of FMOC-protected vs. free Valine.[1][2] Future prevention: Store DMF with molecular sieves or use fresh bottles.[2]

Q2: The solution gelled upon adding water/buffer.

Diagnosis: Hydrophobic Aggregation .

• Mechanism: The FMOC group and the Valine side chain are both hydrophobic. Rapid addition of water causes the molecules to stack (pi-pi stacking of fluorenyl rings), trapping solvent and forming a gel.

• Solution: Add the organic stock solution dropwise into the vortexing aqueous buffer, not the other way around. Keep organic solvent content >20% if possible.[2]

Q3: Can I heat the solution to speed up dissolution?

Guidance: Proceed with Caution.

• Do not exceed 45°C .[2]

• FMOC cleavage follows Arrhenius kinetics; higher heat = faster degradation, especially if the solvent is slightly basic. Sonication is preferred over heating.[2]

Q4: How do I store the ¹³C₅ stock solution?

Protocol:

• Temp: -20°C.

• Container: Amber glass (protect from UV).[2]

• Seal: Parafilm or under Nitrogen atmosphere.[2][4]

• Shelf Life: 1 month in DMF; 6 months as dry powder.

References

• Chan, W. C., & White, P. D. (2000).[2] Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.[2] (Standard reference for FMOC chemistry and solvent compatibility).

• Isotope Labeling & Handling: Cambridge Isotope Laboratories.[2] Product Note: Protected Amino Acids for Peptide Synthesis.[2][8]

• DMF Degradation Mechanisms

  • Burke, J. et al. "Regeneration of aged DMF for use in solid-phase peptide synthesis."[1][2] Journal of Peptide Science, 2018.

• Solubility Data: MedChemExpress. Fmoc-L-Val-OH Solubility & Storage.[1][2][9][10]

• FMOC Quantification

  • Use of UV absorbance

    = 7800 ) for quantification of FMOC loading.[1][2][11] Source: Biotage Technical Notes.[2]Link[2]

Sources

• 1. Fmoc-N-Methyl-L-Valine  Cas-no-84000-11-3 - Career Henan Chemical Co. [coreychem.com]
• 2. FMOC-L-valine | C20H21NO4 | CID 688217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isotope.com [isotope.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Regeneration of aged DMF for use in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Making sure you're not a bot! [mostwiedzy.pl]

Technical Support Center: Improving Yield of Labeled Peptides Containing Fmoc-Valine-¹³C₅

Welcome to the technical support center for advanced peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the synthesis of peptides incorporating isotopically labeled, sterically hindered amino acids, specifically Fmoc-Valine-¹³C₅. Here, we provide in-depth troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations to help you navigate these complex syntheses and significantly improve your peptide yields.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the synthesis of peptides containing Fmoc-Valine-¹³C₅.

Q1: Why is Fmoc-Valine a "difficult" amino acid in Solid-Phase Peptide Synthesis (SPPS)?

A1: The primary challenge with Fmoc-Valine lies in its structure. Valine is a β-branched amino acid, meaning its side chain is bulky and close to the peptide backbone. This steric hindrance can physically obstruct the incoming activated amino acid from reaching the N-terminal amine of the growing peptide chain, leading to slower reaction rates and incomplete coupling reactions.[1][2] This can result in a higher prevalence of deletion sequences (peptides missing the valine residue), ultimately lowering the yield of the target full-length peptide.

Q2: Does the ¹³C₅ isotopic labeling of Fmoc-Valine affect its chemical reactivity and coupling efficiency?

A2: From a chemical reactivity standpoint, the stable isotope labeling of the valine side chain with Carbon-13 does not significantly alter its electronic properties or steric profile.[3] Therefore, the coupling efficiency of Fmoc-Val-¹³C₅ is expected to be nearly identical to that of its unlabeled counterpart. The challenges you face are inherent to the valine residue itself. The primary purpose of using isotopically labeled amino acids is for their application in quantitative proteomics or NMR studies, where they serve as internal standards or probes.[4][5][6][7]

Q3: What are the initial signs of a problematic Fmoc-Valine coupling reaction?

A3: The most direct indicator of a failed or incomplete coupling is a positive result from a qualitative test for free primary amines, such as the Kaiser (ninhydrin) test, after the coupling step is complete.[8] Resin beads turning blue in the Kaiser test indicate the presence of unreacted N-terminal amines on the growing peptide chain. Another sign, particularly in longer peptides, can be poor resin swelling, which may suggest on-resin aggregation triggered by the hydrophobic nature of valine.[9]

Q4: Can peptide aggregation be a major issue when using Fmoc-Valine?

A4: Yes. Peptides rich in hydrophobic amino acids like Valine, Isoleucine, and Leucine are prone to self-association on the solid support.[9][10] This aggregation, driven by intermolecular hydrogen bonds, can cause the peptide chains to fold into secondary structures, such as β-sheets.[11] This process can physically block reactive sites, leading to failed couplings and deprotections, a phenomenon often referred to as "difficult sequences".[11][12][13]

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving low-yield issues when synthesizing peptides with Fmoc-Valine-¹³C₅.

Issue 1: Incomplete Coupling of Fmoc-Valine-¹³C₅

Symptom: A positive Kaiser test (blue beads) after the scheduled coupling time, indicating the presence of unreacted free amines.

Root Cause Analysis:

The core of this issue is the steric hindrance of the valine side chain slowing down the kinetics of the coupling reaction to the point where it does not reach completion within the standard timeframe.[2] The choice of coupling reagent and reaction conditions are critical to overcoming this energy barrier.

Solutions & Protocols:

• Employ a More Potent Coupling Reagent: Standard carbodiimide activators like DIC may be insufficient. Switch to a more powerful uronium/aminium or phosphonium salt-based reagent.[2] These reagents form highly reactive esters that can overcome the steric barrier more effectively.

  • Recommendation: Use HATU, HCTU, or COMU. HATU and its analogues are particularly effective for sterically hindered couplings due to the formation of a highly reactive OAt-ester.[14] COMU is also an excellent choice, offering comparable efficiency to HATU with the added benefits of better solubility and safety.[14][15]

• Optimize Reaction Conditions:

  • Double Coupling: Perform the coupling step twice. After the first coupling, filter and wash the resin, then add a fresh solution of activated Fmoc-Valine-¹³C₅ to drive the reaction to completion.[2][16]

  • Increase Reaction Time: Extend the coupling time from the standard 60-90 minutes to 2-4 hours, or even overnight for particularly difficult sequences.[2][16][17]

  • Elevated Temperature: Microwave-assisted solid-phase peptide synthesis (MA-SPPS) can be highly effective. The application of microwave energy can significantly accelerate slow coupling reactions.[2] If a microwave synthesizer is not available, conventional heating to 40-50°C can be used, but must be done cautiously to minimize the risk of racemization.

Workflow Diagram: Troubleshooting Incomplete Coupling

Caption: Troubleshooting workflow for incomplete Fmoc-Valine coupling.

Protocol 1: Double Coupling using HATU

• First Coupling:

  • Following the standard Fmoc deprotection of the N-terminal amine on the resin, wash the resin thoroughly with DMF (3x).

  • In a separate vessel, pre-activate the Fmoc-Valine-¹³C₅ (4 equivalents relative to resin loading). Dissolve the amino acid, HATU (3.9 equivalents), and a non-nucleophilic base like DIPEA (8 equivalents) in DMF.[2]

  • Allow the pre-activation to proceed for 1-5 minutes.[2]

  • Add the activated amino acid solution to the resin and agitate for 45-60 minutes.[2]

  • Drain the reaction vessel and wash the resin with DMF (3x).

• Second Coupling:

  • Repeat the pre-activation step with a fresh solution of Fmoc-Valine-¹³C₅, HATU, and DIPEA.

  • Add the fresh solution to the resin and agitate for another 45-60 minutes.

  • Wash the resin thoroughly with DMF (3x) and IPA (3x) to remove residual reagents.

  • Perform a Kaiser test to confirm the absence of free amines.

Issue 2: Low Yield Due to Peptide Aggregation

Symptom: The resin bed appears shrunken or fails to swell properly.[9] In some cases, you may see physical clumping of the resin. This often occurs in sequences with multiple hydrophobic residues.

Root Cause Analysis:

As the peptide chain elongates, particularly after 5-6 residues, it can fold and form intermolecular hydrogen bonds with other peptide chains on the resin.[9][13] This aggregation makes the N-terminus inaccessible for both deprotection and coupling reactions, effectively terminating chain growth for a portion of the peptides.

Solutions & Protocols:

• Improve Solvation:

  • Solvent Choice: Switch from DMF to N-methylpyrrolidone (NMP), which has superior solvating properties.[2] For very difficult sequences, a mixture of solvents like DCM/DMF/NMP (1:1:1) can be effective.[16]

  • Chaotropic Salts: Adding chaotropic salts like LiCl (0.5 M) to the DMF during coupling can help disrupt hydrogen bond formation and break up aggregates.[16]

• Reduce Resin Loading: High loading resins increase the proximity of peptide chains, promoting aggregation. Using a resin with a lower initial loading (e.g., 0.3-0.5 mmol/g) can mitigate this effect.[17]

• Incorporate Backbone Protection: The most effective strategy is to use a "psi-proline" dipeptide. Inserting a pseudoproline dipeptide (e.g., Fmoc-Xaa-Ser(ψ-Pro)-OH or Fmoc-Xaa-Thr(ψ-Pro)-OH) C-terminal to the difficult region can disrupt the formation of secondary structures.[11] While this requires strategic planning of the peptide sequence, it is a highly effective preventative measure.

Data Presentation: Comparison of Coupling Reagents for Hindered Amino Acids

Coupling Reagent	Chemical Class	Relative Reactivity	Key Advantages	Considerations
DIC/HOBt	Carbodiimide	Standard	Cost-effective, low racemization.	Often insufficient for hindered couplings.
HBTU/HCTU	Uronium/Aminium Salt	High	Good for most standard and slightly hindered couplings.	Byproducts can be allergenic.
HATU/PyAOP	Uronium/Phosphonium Salt	Very High	Excellent for sterically hindered amino acids; forms highly reactive OAt esters.	Higher cost.
COMU	Uronium/Aminium Salt	Very High	Efficiency comparable to HATU, with safer, water-soluble byproducts.[14][15]	Newer reagent, may be less familiar to some labs.

Part 3: Final Verification and Cleavage

Q5: How can I confirm the successful synthesis of my labeled peptide before the final cleavage?

A5: Before committing to a full-scale cleavage, it is prudent to perform a test cleavage on a small amount of the peptide-resin (10-20 mg).[8] After cleavage and work-up, analyze the crude peptide by mass spectrometry (MS). The presence of a mass peak corresponding to your target ¹³C₅-labeled peptide will confirm that the synthesis was at least partially successful. This allows you to optimize cleavage conditions without sacrificing your entire batch.[18]

Protocol 2: Test Cleavage from Resin

• Dry a small sample of the peptide-resin (approx. 10-20 mg) under high vacuum.

• Place the dried resin in a microcentrifuge tube.

• Add a standard cleavage cocktail (e.g., 200 µL of 95% TFA, 2.5% Water, 2.5% TIS) to the resin.

• Allow the reaction to proceed at room temperature for 2-3 hours with occasional agitation.[18]

• Filter the cleavage mixture away from the resin beads into a new tube.

• Precipitate the peptide by adding the cleavage mixture to a tube containing 10x the volume of cold diethyl ether.[18]

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

• Resuspend the peptide in a suitable solvent (e.g., 50% acetonitrile/water) for MS analysis.

Diagram: Standard Fmoc SPPS Cycle

Caption: A single cycle in Fmoc-based Solid-Phase Peptide Synthesis.

By systematically addressing the challenges of steric hindrance and potential aggregation, researchers can significantly enhance the yield and purity of peptides containing Fmoc-Valine-¹³C₅. The key is to recognize the inherent difficulty of this residue and proactively employ optimized reagents and protocols.

References

• Vertex AI Search. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• RSC Publishing. (2020, November 24). Greening the synthesis of peptide therapeutics: an industrial perspective.
• King's College London. (2022, July 12). Predicting the Success of Fmoc-Based Peptide Synthesis.
• ACS Publications. (n.d.). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development.
• BenchChem. (n.d.). Troubleshooting low yield in solid-phase peptide synthesis.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• BioVera. (2025, November 18). Solid-Phase Peptide Synthesis Methods: Complete Guide.
• PubMed. (n.d.). Coupling efficiencies of amino acids in the solid phase synthesis of peptides.
• BenchChem. (n.d.). Technical Support Center: Overcoming Aggregation in Solid-Phase Peptide Synthesis (SPPS).
• BenchChem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Bachem. (2023, June 5). Solid Phase Peptide Synthesis (SPPS) explained.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• ChemRxiv. (2025, March 18). Addressing sustainability challenges in peptide synthesis with flow chemistry and machine learning.
• NIH. (n.d.). Peptide Biosynthesis with Stable Isotope Labeling from a Cell-free Expression System for Targeted Proteomics with Absolute Quantification - PMC.
• Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• ACS Publications. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Solid-Phase Peptide Synthesis (SPPS).
• ResearchGate. (2025, August 10). Highly efficient condensation of sterically hindered amino acid fmoc-arg(Pbf)-OH and rink amide-AM resin | Request PDF.
• ACS Publications. (2026, January 30). Total Chemical Synthesis of RNF4 by Sequential Native Chemical Ligation: C-To-N Versus N-To-C Strategies.
• Cambridge Isotope Laboratories. (n.d.). L-Valine-N-Fmoc (¹³C₅, 99%; ¹⁵N, 99%).
• Cambridge Isotope Laboratories. (2022, November 10). Selection and Synthesis to Analysis: Stable Isotope-Labeled Peptides for Proteomic Applications.
• Fisher Scientific. (n.d.). Cambridge Isotope Laboratories L-VALINE-N-FMOC (13C5, 97-99%.
• ResearchGate. (2014, October 21). Can anyone give suggestions for how to troubleshoot a solid-phase peptide synthesis cleavage?.
• Springer. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis.
• Creative Proteomics. (n.d.). Principles and Characteristics of Isotope Labeling.
• RSC Publishing. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.
• PMC. (n.d.). Greening the synthesis of peptide therapeutics: an industrial perspective.
• Silantes. (2025, June 16). Solid Phase Peptide Synthesis with Isotope Labeling.
• MedchemExpress.com. (n.d.). Fmoc-L-Val-OH- 13 C 5 , 15 N (Synonyms.
• Oxford Academic. (2008, December 22). Stable isotopic labeling of proteins for quantitative proteomic applications.
• ResearchGate. (n.d.). Methods and Protocols of Modern Solid-Phase Peptide Synthesis.

Sources

• 1. Coupling efficiencies of amino acids in the solid phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Peptide Biosynthesis with Stable Isotope Labeling from a Cell-free Expression System for Targeted Proteomics with Absolute Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ukisotope.com [ukisotope.com]
• 6. Principles and Characteristics of Isotope Labeling - Creative Proteomics [creative-proteomics.com]
• 7. Solid Phase Peptide Synthesis with Isotope Labeling | Silantes [silantes.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. biovera.com.au [biovera.com.au]
• 12. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 13. chempep.com [chempep.com]
• 14. bachem.com [bachem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 17. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

handling moisture sensitivity of Fmoc-L-Valine-13C5 reagents

Welcome to the technical support center for Fmoc-L-Valine-13C5. This resource is designed for researchers, scientists, and drug development professionals to address the specific challenges associated with the moisture sensitivity of this valuable isotopic labeling reagent. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments and the success of your peptide synthesis projects.

Introduction: The Critical Role of Anhydrous Conditions

Fmoc-L-Valine-13C5, like most N-Fmoc protected amino acids, is susceptible to degradation by moisture. The primary points of vulnerability are the Fmoc protecting group and the carboxylic acid, which must be activated for peptide bond formation. Water present in solvents, reagents, or introduced from the atmosphere can lead to a cascade of undesirable side reactions, compromising reaction efficiency, yield, and final peptide purity. Understanding and controlling moisture is therefore not just a recommendation but a critical prerequisite for success.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your synthesis, linking them back to potential moisture contamination and providing actionable solutions.

Q1: I'm observing significantly low coupling efficiency in my solid-phase peptide synthesis (SPPS). Could moisture in my Fmoc-L-Valine-13C5 be the cause?

Answer: Yes, absolutely. This is one of the most common symptoms of moisture contamination. Here’s a breakdown of the likely causes and how to troubleshoot them:

Immediate Checks:

• Kaiser Test: After your coupling step, perform a Kaiser test on a small sample of resin beads. A strong blue color indicates a high number of unreacted primary amines, confirming poor coupling.[1]

• Solvent Moisture Content: Use a Karl Fischer titrator to check the water content of your primary solvents (DMF, NMP, DCM). For SPPS, water content should ideally be below 50 ppm.

Root Cause Analysis & Solutions:

• Cause A: Hydrolysis of Activated Ester. During the activation step (e.g., with HBTU, HATU, or DIC), the carboxylic acid of Fmoc-L-Valine-13C5 is converted into a highly reactive species (an active ester). If water is present, it can act as a nucleophile, attacking and hydrolyzing this active ester back to the unreactive carboxylic acid before it has a chance to couple with the resin-bound amine. This directly reduces the amount of available activated amino acid, leading to incomplete coupling.

  • Solution: Ensure all solvents used for dissolving the amino acid and coupling reagents are anhydrous. Use freshly opened bottles of high-purity solvents or solvents dried over molecular sieves.

• Cause B: Reagent Hygroscopicity. Fmoc-L-Valine-13C5 is a solid that can adsorb atmospheric moisture over time, especially with repeated openings of the container.[2][3]

  • Solution 1 (Best Practice): Aliquot the reagent upon arrival. Weigh out the desired amounts for single-use or weekly use into smaller, sealable vials inside a nitrogen-filled glovebox or under a steady stream of inert gas (Argon or Nitrogen). This minimizes exposure of the bulk supply to the atmosphere.

  • Solution 2 (If Aliquoting is Not Possible): Always allow the reagent container to warm to ambient room temperature for at least 30-60 minutes before opening. Opening a cold vial will cause atmospheric moisture to condense on the cold solid. After weighing, flush the container with an inert gas before sealing tightly.

• Cause C: Compromised Coupling Reagents. Coupling reagents themselves (e.g., HBTU, HATU) are also moisture-sensitive. Their degradation will also lead to poor activation and, consequently, low coupling efficiency.

  • Solution: Store coupling reagents in a desiccator. If you suspect they are compromised, use a fresh bottle.

Q2: My final peptide mass spectrum shows a peak corresponding to the peptide minus the Valine residue (a deletion sequence). What went wrong?

Answer: This is a classic sign of a complete coupling failure at the Valine addition step. When the Fmoc-L-Valine-13C5 fails to couple, the subsequent deprotection step removes the Fmoc group from the previous amino acid, and the synthesizer proceeds to couple the next amino acid in the sequence, resulting in a Valine deletion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Valine deletion.

As outlined in the diagram, the root cause is almost certainly a failure in the activation/coupling chemistry due to moisture. Follow the corrective actions related to solvent quality and reagent handling described in Q1.

Part 2: Frequently Asked Questions (FAQs)

Q3: What are the ideal storage conditions for Fmoc-L-Valine-13C5?

Answer: The manufacturer-recommended storage condition is refrigerated at +2°C to +8°C and desiccated.[4][5]

• Desiccation is Key: Storing in a refrigerator alone is insufficient. Refrigerators can be humid environments. The vial must be kept inside a sealed secondary container with a desiccant (e.g., a desiccator cabinet or a sealed bag with desiccant packs).

• Long-Term Storage: For storage longer than 6 months, consider flushing the vial with an inert gas (Argon or Nitrogen) before sealing and refrigerating. Some labs store highly sensitive reagents at -20°C, which is also acceptable, but the rule about warming the vial to room temperature before opening becomes even more critical to prevent moisture condensation.[6]

Storage Condition	Temperature	Atmosphere	Best For
Short-Term (Weeks)	+2°C to +8°C	Desiccated	Routine use
Long-Term (Months)	+2°C to +8°C	Inert Gas + Desiccated	Preserving bulk supply
Archival (Year+)	-20°C	Inert Gas + Desiccated	Long-term stock preservation

Q4: Can I dry my Fmoc-L-Valine-13C5 if I suspect it has absorbed moisture?

Answer: Yes, this is possible, but it must be done carefully.

• Method: The most common method is to dry the solid under high vacuum for several hours. Placing the vial in a vacuum desiccator with a strong desiccant like phosphorus pentoxide (P₂O₅) is effective.

• Caution: Do not heat the amino acid derivative. Heating can cause racemization or decomposition, compromising its integrity. A gentle vacuum at room temperature is sufficient.[2]

Q5: What is the chemical consequence of moisture reacting with the Fmoc group?

Answer: While the primary issue during SPPS is the hydrolysis of the activated carboxylic acid, the Fmoc group itself is base-labile. Water is not a strong enough base to cause significant Fmoc deprotection on its own under neutral pH. However, in the presence of amine bases like DIPEA (which is hygroscopic and can contain water) used during coupling, water can participate in premature deprotection, leading to side reactions. The more significant and immediate threat of moisture during the coupling step remains the hydrolysis of the activated amino acid.

Part 3: Protocols and Workflows

Protocol 1: Handling a New Bottle of Fmoc-L-Valine-13C5

This protocol ensures the long-term stability and integrity of your reagent stock.

Objective: To safely open, inspect, and aliquot a new bottle of moisture-sensitive amino acid derivative. Environment: Perform steps 3-5 inside a glovebox with a dry nitrogen atmosphere or on a benchtop using a Schlenk line or a steady stream of inert gas directed into the working area.[7]

Materials:

• New, unopened vial of Fmoc-L-Valine-13C5

• Several smaller, tared glass vials with PTFE-lined screw caps or septa

• Spatula

• Analytical balance (if inside glovebox) or a plan to quickly weigh outside

• Inert gas source (Argon or Nitrogen)

• Labels

Workflow Diagram:

Caption: Workflow for aliquoting moisture-sensitive reagents.

Step-by-Step Procedure:

• Equilibrate: Allow the sealed manufacturer's vial to warm to ambient room temperature before bringing it into the inert atmosphere. This prevents condensation.

• Prepare Aliquots: Have your smaller, pre-weighed (tared) and labeled vials ready.

• Inert Environment: Transfer the main vial, aliquot vials, and spatula into the glovebox or under the inert gas stream.

• Dispense: Briefly open the main vial. Using a clean spatula, quickly dispense the desired amount of Fmoc-L-Valine-13C5 into each aliquot vial. Minimize the time the main vial is open.

• Seal: Tightly cap the aliquot vials immediately after dispensing.

• Store Main Vial: Before sealing the main vial, flush the headspace with inert gas.

• Final Storage: Place all vials into a labeled secondary container within a desiccator and store at the recommended +2°C to +8°C.[4][5]

By following these guidelines, you can significantly mitigate the risks associated with moisture, ensuring the reliability of your Fmoc-L-Valine-13C5 reagent and the integrity of your isotopically labeled synthetic peptides.

References

• Storing/handling moisture sensitive chemicals outside of the glovebox? Reddit r/chemistry. [Link]

• Safety Data Sheet for Fmoc-Val-OH. AAPPTec, LLC. [Link]

• Technical Support Information Bulletin 1027. Aapptec Peptides. [Link]

• Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. PMC. [Link]

• How To: Store Reagents. University of Rochester Department of Chemistry. [Link]

• How do you guys prepare solutions of hygroscopic chemicals? Reddit r/labrats. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How To [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. isotope.com [isotope.com]
• 5. isotope.com [isotope.com]
• 6. peptide.com [peptide.com]
• 7. reddit.com [reddit.com]

Technical Support Center: High-Value Isotope Reagent Optimization

Subject: Minimizing Waste of 13C5 Fmoc-Valine in SPPS

Introduction: The "Cost vs. Purity" Dilemma

User Query: I am synthesizing a peptide requiring 13C5-labeled Fmoc-Valine. The reagent costs over $500/gram. Standard automated protocols use 5-10 equivalents, which is financially impossible. How do I reduce reagent usage without failing the synthesis?

Scientist’s Executive Summary: Reducing equivalents of a sterically hindered amino acid like Valine (beta-branched) is high-risk. If the coupling fails, you lose not only the expensive isotope but also the entire peptide chain synthesized up to that point. To reduce stoichiometry from the standard 5.0 eq down to 1.2–1.5 eq , you must compensate by optimizing three variables: Concentration , Activation Kinetics , and Hardware Mechanics .

Part 1: Strategic Planning (The Setup)

Q1: Why can't I just program my synthesizer to use less reagent?

A: Automated synthesizers have "dead volume"—fluid retained in lines, valves, and needles. If you prepare only 1.2 equivalents in a bottle, the machine may only deliver 0.8 equivalents to the reaction vessel, causing a deletion sequence.

The Solution: Hybrid-Manual Injection For the 13C5-Valine step, pause the automation and perform a manual coupling . This ensures 100% of your dissolved reagent enters the reaction vessel.

Q2: Which coupling reagent offers the best "Atom Economy"?

A: For sterically hindered residues like Valine, standard HBTU/HCTU is insufficient at low equivalents. You need reagents that generate a more reactive active ester (OAt or Oxyma) to drive the reaction to completion despite the steric bulk.

Reagent	Active Species	Suitability for 13C5 Val	Rec. Stoichiometry	Notes
COMU	Oxyma Ester	Excellent	1.2 – 1.5 eq	Safer than HATU; allows colorimetric monitoring; high solubility.
HATU	OAt Ester	Excellent	1.2 – 1.5 eq	The "Gold Standard" for difficult couplings; expensive but worth it here.
HBTU/PyBOP	OBt Ester	Poor	4.0+ eq	Too slow for hindered Valine at low concentrations. Risk of deletion.[1]
DIC/Oxyma	Oxyma Ester	Good	1.5 – 2.0 eq	Good for preventing racemization, but slightly slower kinetics than COMU.

Part 2: The Protocol (Execution)

Workflow Diagram: The "Zero-Waste" Coupling Logic

Caption: Decision matrix for maximizing isotope efficiency while mitigating deletion risks via manual intervention.

Detailed Protocol: Manual Low-Stoichiometry Coupling

Reagents:

• Amino Acid: Fmoc-Val-OH-13C5 (1.2 to 1.5 equivalents relative to resin loading).

• Activator: HATU or COMU (0.95 equivalents relative to the Amino Acid). Note: Keep activator slightly lower than AA to prevent capping the resin with the activator itself.

• Base: DIPEA (2.0 equivalents relative to AA).

• Solvent: Anhydrous DMF or NMP.

Step-by-Step:

• Resin Preparation:

  • Perform the Fmoc deprotection of the previous residue on the synthesizer.

  • Pause the instrument before the Valine coupling cycle.

  • Wash the resin manually with DMF (3x) to ensure all piperidine is removed. Drain fully.

• Activation (The "Pre-Mix"):

  • In a small glass vial (e.g., 4mL scintillation vial), weigh the 13C5-Valine and the HATU/COMU.

  • Add the minimum amount of DMF required to dissolve the solids.

    • Target Concentration:0.3M – 0.5M . High concentration drives the reaction kinetics (Rate = k[A][B]).

  • Add DIPEA immediately before transfer. Shake for 30 seconds. The solution may turn yellow (HATU) or orange/red (COMU).

• Coupling:

  • Open the reaction vessel and use a glass pipette or syringe to drip the activated solution directly onto the resin beads.

  • Rinse: Add a tiny volume (e.g., 200 µL) of DMF to the vial to recover residual reagent and add this to the resin.

  • Agitate (shake/vortex) at room temperature for 60 to 120 minutes .

• Validation:

  • Drain the vessel.[2] Wash with DMF (3x).

  • Perform a Kaiser Test (see Troubleshooting below).[3]

Part 3: Troubleshooting & FAQs

Q: The Kaiser test is slightly positive (faint blue) after 2 hours. Should I add more 13C5 Valine?

A: No. Do not waste more expensive isotope. If the coupling is 90-95% complete, you have two options:

• Extended Reaction: Re-dissolve the resin in minimal DMF with fresh DIPEA (no new AA) and agitate for another hour. Sometimes the base is consumed, stalling the reaction.

• Second Coupling (Cold): If you must have 100% yield, perform a second coupling using unlabeled (standard) Fmoc-Valine .

  • Why? The 13C5 label is usually only needed for NMR/Mass Spec detection of that specific residue. If 5-10% of the Valine is unlabeled, it rarely affects the utility of the tracer experiment, but it saves you from using another $500 of reagent. Check your specific experimental needs first.

Q: Can I recover unreacted 13C5-Valine from the waste?

A: Theoretically yes, but practically risky. While protocols exist to precipitate unreacted Fmoc-AA from waste streams, the recovery yield is often <40%, and the recovered material may contain truncated peptides or urea byproducts. Recommendation: Focus on First-Pass Efficiency (high concentration, HATU/COMU) rather than recycling.

Q: Why do you recommend COMU over HBTU?

A: Valine is beta-branched, meaning it has a bulky isopropyl group right next to the reaction center. This creates "steric hindrance."[1][4][5]

• HBTU forms an OBt ester, which is moderately reactive.

• COMU forms an Oxyma ester, which is smaller and more electron-withdrawing, making the carbonyl carbon more electrophilic (reactive). This extra "kick" is necessary when you don't have the luxury of flooding the reaction with 5 equivalents of amino acid [1, 3].

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Shelton, P. T., & Jensen, K. J. (2013). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis.[1][6][7] Methods in Molecular Biology, 1047, 23–41. [Link]

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. Circular Aqueous Fmoc/t-Bu Solid-Phase Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Verifying the Chiral Purity of Fmoc-L-Valine-¹³C₅ via Chiral Chromatography

Introduction: The Imperative of Chiral Integrity in Modern Drug Development

In the landscape of peptide synthesis and drug development, the stereochemical purity of building blocks is not merely a quality metric; it is a cornerstone of therapeutic efficacy and safety.[1][2] Nα-Fmoc-protected amino acids, such as Fmoc-L-Valine, are fundamental components in solid-phase peptide synthesis (SPPS).[3][4] The introduction of even minute quantities of the incorrect enantiomer (D-form) can lead to the generation of diastereomeric peptide impurities. These impurities can be challenging to remove and may exhibit altered biological activity or immunogenicity, thereby compromising the therapeutic potential and safety of the final drug product.[1]

This guide provides a comprehensive comparison of chiral chromatography methods for verifying the chiral purity of Fmoc-L-Valine, with a specific focus on its isotopically labeled variant, Fmoc-L-Valine-¹³C₅. While the ¹³C₅ labeling is critical for use in mass spectrometry-based applications, it is not expected to significantly alter the chiral recognition in chromatographic separations. We will delve into the technical nuances of High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), offering field-proven insights and detailed experimental protocols to empower researchers, scientists, and drug development professionals in their pursuit of unimpeachable chiral purity.

Comparing the Titans: Chiral HPLC vs. Chiral SFC for Fmoc-L-Valine-¹³C₅ Analysis

The direct enantioseparation of chiral compounds is most effectively achieved using chiral stationary phases (CSPs).[1] For N-Fmoc protected amino acids, polysaccharide-based and macrocyclic glycopeptide-based CSPs have demonstrated exceptional performance.[3][5] Here, we compare two powerful chromatographic techniques for this application: HPLC and SFC.

High-Performance Liquid Chromatography (HPLC) has long been the gold standard for chiral separations due to its versatility and the wide array of available CSPs.[3]

• Strengths:

  • Broad Selectivity: A vast portfolio of chiral stationary phases is commercially available, offering a high probability of achieving successful separation.

  • Robustness: HPLC methods are generally robust and transferable between laboratories.

  • Established Technology: The technology is well-understood and widely implemented in quality control environments.

• Considerations:

  • Analysis Time: HPLC methods can sometimes be lengthy.

  • Solvent Consumption: The use of organic solvents can be a significant cost and environmental concern.

Supercritical Fluid Chromatography (SFC) has emerged as a powerful alternative, often considered a "green" chromatography technique. It utilizes supercritical CO₂ as the primary mobile phase component, often with a small amount of a polar co-solvent.[1]

• Strengths:

  • Speed: SFC often provides faster separations compared to HPLC due to the low viscosity and high diffusivity of the mobile phase.[6]

  • Reduced Solvent Consumption: The primary reliance on CO₂ significantly reduces organic solvent usage.

  • Unique Selectivity: SFC can sometimes resolve enantiomers that are difficult to separate by HPLC.

• Considerations:

  • Polar Analytes: Highly polar analytes may have limited solubility in the predominantly non-polar mobile phase.

  • Instrumentation: SFC instrumentation is less common in some laboratories compared to HPLC.

The choice between HPLC and SFC will depend on specific laboratory needs, including throughput requirements, solvent disposal costs, and available instrumentation. For the analysis of Fmoc-L-Valine-¹³C₅, both techniques offer viable and effective solutions.

Experimental Protocols & Data

Herein, we provide detailed, step-by-step methodologies for the chiral analysis of Fmoc-L-Valine-¹³C₅ using both HPLC and SFC, along with comparative data.

Method 1: Chiral HPLC with a Polysaccharide-Based CSP

Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are renowned for their broad enantioselectivity.[3] This protocol utilizes a cellulose-based column under reversed-phase conditions.

Experimental Workflow

Caption: Workflow for Chiral HPLC Analysis.

Detailed HPLC Protocol:

• Column: Lux Cellulose-1, 5 µm, 250 x 4.6 mm

• Mobile Phase: 60:40 (v/v) Acetonitrile / 0.1% Trifluoroacetic Acid in Water[2]

• Flow Rate: 1.0 mL/min[2]

• Column Temperature: 25 °C (Ambient)

• Detection: UV at 265 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a sample solution of Fmoc-L-Valine-¹³C₅ at a concentration of 1.0 mg/mL in the mobile phase.

  • Prepare a standard solution of the undesired enantiomer, Fmoc-D-Valine, at a concentration that corresponds to the desired limit of quantification (e.g., 0.1% of the sample concentration).

Method 2: Chiral SFC with a Macrocyclic Glycopeptide-Based CSP

Macrocyclic glycopeptide-based CSPs, like those based on teicoplanin, offer unique chiral recognition mechanisms and are well-suited for both HPLC and SFC.[5]

Experimental Workflow

Caption: Workflow for Chiral SFC Analysis.

Detailed SFC Protocol:

• Column: CHIROBIOTIC T, 5 µm, 250 x 4.6 mm

• Mobile Phase: Supercritical CO₂ and Methanol with 0.1% Trifluoroacetic Acid / 0.1% Triethylamine as co-solvent.

• Gradient: Isocratic at 20% co-solvent.

• Flow Rate: 3.0 mL/min

• Back Pressure: 150 bar

• Column Temperature: 35 °C

• Detection: UV at 265 nm

• Injection Volume: 5 µL

• Sample Preparation:

  • Prepare a sample solution of Fmoc-L-Valine-¹³C₅ at a concentration of 1.0 mg/mL in Methanol.

  • Prepare a standard solution of Fmoc-D-Valine as described for the HPLC method.

Performance Comparison

Parameter	Chiral HPLC (Polysaccharide CSP)	Chiral SFC (Macrocyclic Glycopeptide CSP)
Retention Time (L-Val)	~ 12 min	~ 3 min
Retention Time (D-Val)	~ 15 min	~ 4 min
Resolution (Rs)	> 2.0	> 1.8
Analysis Time	~ 20 min	~ 6 min
Solvent Consumption	High	Low

Note: The provided retention times are illustrative and can vary based on the specific system and conditions. The resolution factor (Rs) is a critical measure of the separation between the two enantiomeric peaks, with a value greater than 1.5 generally indicating baseline separation.

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

A chiral purity method must be rigorously validated to ensure its reliability and suitability for its intended purpose, particularly in a regulated environment.[7] The validation should be conducted in accordance with guidelines from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[8]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by resolving the D-enantiomer from the L-enantiomer and any other potential impurities.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the D-enantiomer that can be reliably detected and quantified, respectively.[8] This is crucial for accurately reporting trace levels of the chiral impurity.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[8]

• Accuracy: The closeness of the test results to the true value. This is often assessed by spiking the main component with known amounts of the chiral impurity.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Calculating Chiral Purity: Enantiomeric Excess (% ee)

The chiral purity is typically expressed as enantiomeric excess (% ee), which is a measure of the predominance of one enantiomer over the other. It is calculated from the peak areas of the L- and D-enantiomers in the chromatogram.[9]

Formula:

% ee = [ (Area of L-enantiomer - Area of D-enantiomer) / (Area of L-enantiomer + Area of D-enantiomer) ] x 100

Conclusion: A Commitment to Stereochemical Integrity

The verification of chiral purity is a non-negotiable aspect of quality control in the development of peptide-based therapeutics. Both chiral HPLC and SFC offer robust and reliable solutions for the analysis of Fmoc-L-Valine-¹³C₅. While HPLC remains a widely accessible and versatile technique, SFC presents a compelling alternative with significant advantages in terms of speed and reduced environmental impact.

The choice of method will be guided by the specific needs and resources of the laboratory. However, regardless of the chosen technique, a thorough method validation is paramount to ensure the generation of accurate and defensible data. By implementing the protocols and adhering to the validation principles outlined in this guide, researchers and drug development professionals can confidently ensure the stereochemical integrity of their Fmoc-amino acid building blocks, thereby safeguarding the quality, safety, and efficacy of the resulting peptide therapeutics.[2]

References

• System Suitability and Validation for Chiral Purity Assays of Drug Substances.
• [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography]. PubMed.
• L-Valine- 13 C 5 , 15 N. Sigma-Aldrich.
• Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. PMC.
• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex.
• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. PMC.
• Amino Acid and Peptide Chiral Separations. Sigma-Aldrich.
• Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. Sigma-Aldrich.
• Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Taylor & Francis.
• FMOC-L-valine | C20H21NO4 | CID 688217. PubChem - NIH.
• A Technical Guide to the Stereochemistry and Chiral Purity of Fmoc-D-Val-OH. Benchchem.
• Fmoc-L-valine. Chem-Impex.
• Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today.
• Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). Phenomenex.
• Fmoc-L-Val-OH (FMOC-L-valine) | Amino Acid Derivative. MedChemExpress.
• Determination of enantiomeric excess of leucine and valine by X-ray powder diffraction.
• Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. SciSpace.

Sources

• 1. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 8. scispace.com [scispace.com]
• 9. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of Peptide Concentration Using ¹³C Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of peptides is a cornerstone of robust and reproducible research. Whether for pharmacokinetic studies, biomarker discovery, or clinical trial sample analysis, the integrity of concentration data is paramount. This guide provides an in-depth technical comparison of methodologies for the cross-validation of peptide concentrations, with a focus on the gold standard: the use of ¹³C stable isotope-labeled (SIL) internal standards. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Imperative for Rigorous Cross-Validation in Peptide Bioanalysis

The Gold Standard: ¹³C-Labeled Peptides as Internal Standards

The most robust approach to peptide quantification by mass spectrometry (MS) involves the use of a stable isotope-labeled internal standard (SIL-IS).[5][6][7] An ideal internal standard should have chemical and physical properties that are nearly identical to the target analyte.[8] This is where ¹³C-labeled peptides excel.

Why ¹³C Labeling?

• Chemical and Physical Equivalence: ¹³C-labeled peptides have the same amino acid sequence, and thus the same chemical properties (e.g., pKa, hydrophobicity) and physical characteristics (e.g., chromatographic retention time, ionization efficiency) as the endogenous peptide being measured.[7] The only difference is the mass, which allows the mass spectrometer to distinguish between the analyte and the internal standard.

• Minimizing Variability: Because the SIL-IS behaves identically to the analyte throughout the entire analytical process—from sample extraction and enzymatic digestion to chromatographic separation and ionization—it effectively normalizes for variations at each step.[9] This significantly improves the accuracy and precision of the quantitative assay.[10]

• Avoiding Isotopic Interference: ¹³C is a naturally occurring stable isotope. When synthesizing a SIL-IS, multiple ¹³C atoms are incorporated to create a significant mass shift from the natural isotopic distribution of the analyte, minimizing the risk of cross-signal contributions.

Experimental Design for a Cross-Validation Study

A well-designed cross-validation study is a self-validating system. The following workflow outlines the key steps and considerations.

Caption: Experimental workflow for cross-validation of peptide concentration.

Detailed Experimental Protocol

The following is a generalized, step-by-step protocol for a cross-validation study comparing two bioanalytical laboratories.

4.1. Preparation of Calibration Standards and Quality Control (QC) Samples

• Stock Solutions: Prepare a high-concentration stock solution of the certified reference standard peptide in a suitable solvent. From this, prepare a stock solution of the ¹³C-labeled internal standard at a known concentration.

• Calibration Curve: Serially dilute the peptide stock solution to create a series of calibration standards spanning the expected concentration range in the study samples.

• QC Samples: Prepare at least three levels of QC samples (low, medium, and high concentrations) from an independent weighing of the reference standard.

4.2. Sample Preparation

• Aliquoting: Aliquot equal volumes of the study samples, calibration standards, and QC samples into individual tubes.

• Internal Standard Spiking: Add a fixed volume of the ¹³C internal standard solution to every tube.[10] This is a critical step to ensure that the ratio of analyte to internal standard is maintained throughout the subsequent steps.

• Protein Precipitation/Extraction: Perform protein precipitation (e.g., with acetonitrile) or a more specific extraction method like solid-phase extraction (SPE) to remove interfering matrix components.

• Enzymatic Digestion (if applicable): If quantifying a peptide that is part of a larger protein, perform enzymatic digestion (e.g., with trypsin). The internal standard should ideally be a stable isotope-labeled version of the full-length protein to account for digestion variability.[9] If a labeled protein is not available, a labeled peptide can be added after digestion, but this will not control for digestion efficiency.[9]

• Reconstitution: After extraction and/or digestion, evaporate the solvent and reconstitute the sample in a mobile phase-compatible solution.

4.3. LC-MS/MS Analysis

• Chromatography: Develop a liquid chromatography (LC) method that provides good separation of the target peptide from other matrix components. The retention time of the ¹³C-labeled internal standard should be identical to that of the analyte.

• Mass Spectrometry: Optimize the mass spectrometer parameters for the specific peptide and its ¹³C-labeled internal standard. This includes selecting the appropriate precursor and product ions for multiple reaction monitoring (MRM).

4.4. Data Processing and Analysis

• Peak Integration: Integrate the peak areas for both the analyte and the ¹³C internal standard.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for all samples, calibrators, and QCs.

• Calibration Curve Generation: Plot the peak area ratio versus the known concentration of the calibration standards and fit a linear regression curve.

• Concentration Determination: Use the regression equation to calculate the concentration of the analyte in the study samples and QCs.

Data Presentation and Interpretation

The results of the cross-validation study should be presented in a clear and concise manner. A tabular format is ideal for comparing the performance of the two laboratories or methods.

Table 1: Comparison of Peptide Concentration (ng/mL) in QC Samples

QC Level	Laboratory A (Mean ± SD)	Laboratory B (Mean ± SD)	% Bias
Low (5 ng/mL)	4.8 ± 0.3	5.1 ± 0.4	+6.0%
Mid (50 ng/mL)	51.2 ± 2.1	49.5 ± 2.5	-3.4%
High (500 ng/mL)	495.7 ± 15.3	505.2 ± 18.1	+1.9%

Acceptance Criteria: According to regulatory guidelines, the mean concentration of the QC samples should be within ±15% of the nominal value, and the coefficient of variation (CV) should not exceed 15%.[4] The % bias between the two laboratories should also be within a predefined acceptance range, typically ±20%.

The Logic of Self-Validation with ¹³C Internal Standards

The use of a ¹³C internal standard creates a self-validating system by minimizing the impact of experimental variability.

Caption: Mitigation of variability using ¹³C internal standards.

Alternative Approaches and Their Limitations

While ¹³C-labeled peptides are the ideal internal standards, other approaches are sometimes used. It is important to understand their limitations.

• Structural Analogs: These are molecules with similar but not identical structures to the analyte. They may not co-elute with the analyte and can exhibit different ionization efficiencies, leading to less accurate correction for matrix effects.[9]

• No Internal Standard: This approach is highly susceptible to variations in sample preparation and instrument performance and is not recommended for regulated bioanalysis.

Conclusion

The cross-validation of peptide concentrations is a critical component of ensuring data integrity in research and drug development. The use of ¹³C-labeled internal standards provides the most robust and reliable method for achieving accurate and precise quantification. By understanding the principles behind this approach and following a well-designed experimental protocol, researchers can have high confidence in the comparability of their bioanalytical data across different laboratories and methods. This commitment to scientific integrity is essential for making informed decisions and ultimately advancing human health.

References

• Luo, X., et al. (2016). Peptide Biosynthesis with Stable Isotope Labeling from a Cell-free Expression System for Targeted Proteomics with Absolute Quantification. Molecular & Cellular Proteomics, 15(3), 1078–1090. Retrieved from [Link]

• Mylott, W. R. (2016). Internal Standard Considerations for Protein Therapeutic Bioanalytical LC-MS/MS Assays. Bioanalysis, 8(16), 1635–1638. Retrieved from [Link]

• Fjording, M. S., Goodman, J., & Briscoe, C. (2024). Cross-Validations in Regulated Bioanalysis. Bioanalysis Zone. Retrieved from [Link]

• Jaber, M. A., et al. (2023). Advantages of using biologically generated ¹³C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(26), 3329-3338. Retrieved from [Link]

• Hermann, G., et al. (2020). ¹³C-labelled yeast as internal standard for LC–MS/MS and LC high resolution MS based amino acid quantification in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 185, 113233. Retrieved from [Link]

• Waters Corporation. (2018, January 3). Internal Standard Options for Peptide LC-MS Quantification - Part 1. YouTube. Retrieved from [Link]

• PharmiWeb.com. (2025, January 17). Internal Standards for Protein Quantification by LC-MS/MS. Retrieved from [Link]

• Specht, H., et al. (2021). Quantitative Accuracy and Precision in Multiplexed Single-Cell Proteomics. Analytical Chemistry, 93(4), 2449–2459. Retrieved from [Link]

• Xu, X., et al. (2013). Fit-for-purpose bioanalytical cross-validation for LC-MS/MS assays in clinical studies. Bioanalysis, 5(1), 83-90. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Gach, K., & Giebułtowicz, J. (2025). Cross-Signal Contribution as a Challenge in LC-MS/MS Bioanalysis. Analytical Chemistry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Fu, Q., et al. (2010). Accurate quantitation of standard peptides used for quantitative proteomics. Journal of Proteome Research, 9(6), 3172–3182. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• ResearchGate. (n.d.). Fit-For-Purpose Bioanalytical Cross-Validation for LC–MS/MS Assays in Clinical Studies. Retrieved from [Link]

• Zhang, L., et al. (2022). Absolute quantification of tumor necrosis factor-alpha by isotope dilution mass spectrometry. Journal of Pharmaceutical Analysis, 12(1), 108-115. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Retrieved from [Link]

• Yonezawa, A., et al. (2016). Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 124, 237-244. Retrieved from [Link]

Sources

• 1. Fit-for-purpose bioanalytical cross-validation for LC-MS/MS assays in clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Stable Isotope Labeled Peptides - Creative Peptides [creative-peptides.com]
• 6. Peptide Biosynthesis with Stable Isotope Labeling from a Cell-free Expression System for Targeted Proteomics with Absolute Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable Isotope Labeled MS Peptide Standard - Creative Proteomics [mspro.creative-proteomics.com]
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• 10. youtube.com [youtube.com]

difference in retention time between 12C and 13C Fmoc-Valine

Publish Comparison Guide: Retention Time Behavior of 12C vs. 13C Fmoc-Valine

Executive Summary: The Co-Elution Advantage

In high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS), the retention time difference between 12C-Fmoc-Valine (natural abundance) and 13C-Fmoc-Valine (stable isotope labeled) is negligible to non-existent .

Unlike deuterated (

H) isotopologues, which often exhibit a "chromatographic isotope effect" resulting in earlier elution, C-labeled analogs maintain near-perfect co-elution with their non-labeled counterparts. This co-elution is not a limitation but a critical functional requirement for accurate quantification. It ensures that the internal standard (IS) experiences the exact same ionization environment and matrix suppression/enhancement as the analyte, providing the highest level of data integrity for proteomic and metabolomic assays.

Theoretical Basis: The Physics of Isotope Separation

To understand why

C and C co-elute while Deuterium shifts, we must examine the underlying physical chemistry governing reversed-phase chromatography (RPLC).

The Deuterium Isotope Effect (The "Shift")

Deuterium (

H) is twice as heavy as Hydrogen ( H), but the critical factor is the C-D bond length . Due to the lower zero-point vibrational energy of the heavier isotope, the C-D bond is shorter and more compact than the C-H bond.

• Result: This reduces the molar volume and the polarizability of the molecule.

• Chromatographic Impact: The molecule becomes slightly less hydrophobic (lipophilic), causing it to interact less strongly with the C18 stationary phase.

• Observation: Deuterated standards typically elute earlier than their non-labeled counterparts (often by 0.1 – 0.5 minutes).

The Carbon-13 Behavior (The "Co-Elution")

Replacing

C with C increases mass but has a negligible effect on bond length or molar volume . The electronic environment and hydrophobicity of the Fmoc-Valine molecule remain virtually identical.

• Result: The hydrophobic interaction with the stationary phase is unchanged.

• Chromatographic Impact: Retention time (

  ) is effectively zero.

• Observation: Perfect co-elution.

Comparative Performance Data

The following table summarizes the chromatographic behavior of Fmoc-Valine variants under standard RPLC conditions (C18 column, Acetonitrile/Water gradient).

Feature	12C Fmoc-Valine (Analyte)	13C Fmoc-Valine (Preferred IS)	Deuterated (d8) Fmoc-Valine (Alternative IS)
Retention Time ( )	12.50 min (Reference)	12.50 min ( s)	12.42 min ( to -10 s)
Peak Width (FWHM)	0.15 min	0.15 min	0.15 min
Resolution ( )	N/A	0.0 (Co-eluting)	> 0.5 (Partial Separation)
Matrix Effect Correction	N/A	Excellent (Same ionization window)	Good to Poor (Elutes in different matrix background)
Mass Shift	M (Base)	M + n (e.g., +5 Da)	M + n (e.g., +8 Da)

Key Insight: In complex biological matrices (plasma, urine), the background "noise" (ion suppression) changes second-by-second. If your Internal Standard elutes even 10 seconds earlier (as with Deuterium), it may elute during a suppression event that the analyte misses, leading to quantification errors.

C's co-elution eliminates this risk.

Workflow Visualization: Matrix Effect Correction

The diagram below illustrates why co-elution is critical. It compares the workflow of a

C-labeled standard versus a Deuterated standard in the presence of a matrix interference peak.

Figure 1: Comparative workflow showing how

C co-elution ensures the Internal Standard (IS) experiences the exact same ionization suppression as the analyte, preserving quantitative accuracy.

Experimental Protocol: Co-Elution Verification

To verify the retention time behavior in your specific LC-MS setup, follow this self-validating protocol.

Objective: Confirm that

between 12C and 13C Fmoc-Valine is min.

Materials:

• Analyte: Fmoc-Valine-OH (unlabeled).

• IS: Fmoc-Valine-OH-13C5, 15N (or similar stable isotope label).

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Method:

• Preparation:

  • Prepare a mixture containing 1 µM of 12C-Fmoc-Valine and 1 µM of 13C-Fmoc-Valine in 50:50 A:B.

• LC Method:

  • Run a standard gradient (e.g., 5% B to 95% B over 10 minutes).

  • Crucial: Set data acquisition rate to at least 10 Hz (points per second) to define peak centers accurately.

• MS Detection:

  • Monitor two MRM (Multiple Reaction Monitoring) transitions:

    • Channel 1 (12C): Precursor

      Product (Specific Fragment).

    • Channel 2 (13C): Precursor

      Product (Corresponding Heavy Fragment).

• Data Analysis:

  • Overlay the Extracted Ion Chromatograms (XIC) for Channel 1 and Channel 2.

  • Calculate the retention time at the peak apex (

    ).

  • Acceptance Criteria: The difference

    should be minutes (essentially the scan-to-scan variability of the instrument).

References

• Gu, L., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry.

  • Establishes that 13C/15N labeling has no significant effect on retention time compared to Deuterium.

• Guo, K., et al. (2009). Differential 12C-/13C-isotope dansylation labeling and fast liquid chromatography/mass spectrometry for absolute and relative quantification of the metabolome. Analytical Chemistry.

  • Demonstrates that 12C and 13C labeled metabolites are co-eluted and detected by MS for precise quantific

• Stokvis, E., et al. (2005).[1] Stable isotope labeled standards are best suited to correct for matrix effects. Journal of Chromatography A.

  • General principle of SIL-IS (Stable Isotope Labeled Internal Standards)

• Birkemeyer, C., et al. (2005).[1] Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization. Journal of Chromatography A.

  • Specific application of Fmoc-derivatiz

Sources

• 1. romerlabs.com [romerlabs.com]

comparing suppliers for high-enrichment Fmoc-L-Valine-13C5

For Structural Biology (NMR) and Quantitative Proteomics (SILAC/AQUA)

Executive Summary

This guide evaluates the supply landscape for Fmoc-L-Valine-13C5 , a critical reagent for introducing isotopically labeled valine residues into peptides and proteins. Valine, a

-branched amino acid, presents unique challenges in both chemical synthesis (steric hindrance) and isotopic quality (methyl group dynamics).

This analysis contrasts the "Ready-to-Use" commercial standards against the "In-House Protection" strategy, providing experimental protocols to validate enantiomeric purity and coupling efficiency.

Part 1: The Technical Landscape

High-fidelity structural data relies on two Critical Quality Attributes (CQAs):

• Isotopic Enrichment (IE): Insufficient enrichment (<98%) leads to complex satellite peaks in NMR and isotope envelope distortion in Mass Spectrometry (MS).

• Chiral Purity (ee%): Valine is prone to racemization during Fmoc-protection and SPPS coupling due to steric bulk at the

  -carbon. D-Valine contamination disrupts secondary structure ( -helices).

Supplier Comparison Matrix

Feature	Cambridge Isotope Labs (CIL)	Sigma-Aldrich (Merck)	CortecNet / Eurisotop
Product Code	CLM-7793	758159 (Free Acid)*	CLM-7793 (Distributor)
Form	Fmoc-Protected (Ready-to-use)	Free Acid (Requires protection)	Fmoc-Protected
Isotopic Enrichment	97–99% C	99 atom % C	97–99% C
Chemical Purity	98%	97%	98%
Primary Risk	Cost / Batch variability	Racemization during in-house Fmoc-protection	Availability (Lead times)
Best For	Routine SPPS, High-throughput	Ultra-high enrichment needs, Cost-sensitive labs	European logistics

*Note: Sigma primarily lists the free acid (L-Valine-13C5) or the double-labeled Fmoc-Val-13C5,15N. For pure 13C5 Fmoc-Val, CIL is the primary direct manufacturer.

Part 2: Decision Framework & Workflow

Choosing between buying pre-protected Fmoc-Valine or synthesizing it from the free acid depends on your lab's capabilities and purity requirements.

Figure 1: Decision tree for sourcing Fmoc-L-Valine-13C5. Route B offers higher potential enrichment but introduces chemical risk.

Part 3: Experimental Validation Protocols

Trust but verify. Even commercial sources can degrade or contain D-isomers. The following protocols are "Senior Scientist" grade—designed to be self-validating.

Protocol A: Incoming QC – Chiral HPLC Analysis

Objective: Quantify D-Valine contamination. Why: Valine racemizes easily. Standard C18 HPLC cannot distinguish enantiomers. Column: Chirobiotic T (Teicoplanin) or Chiralpak IA .

• Sample Prep: Dissolve 1 mg Fmoc-L-Valine-13C5 in 1 mL Methanol (HPLC grade).

• Mobile Phase:

  • Mode: Polar Organic Mode (POM).

  • Composition: Methanol / Acetic Acid / Triethylamine (100 : 0.1 : 0.1 v/v/v).

  • Note: Acid/Base ratio controls selectivity.

• Conditions:

  • Flow: 1.0 mL/min.

  • Detection: UV @ 254 nm (Fmoc absorption).

  • Temp: 25°C.

• Validation Criteria:

  • L-Isomer Retention: ~6-8 min.

  • D-Isomer Retention: ~10-12 min (Baseline resolution required).

  • Pass Limit: < 0.5% D-Isomer area.

Protocol B: Optimized SPPS Coupling for Valine

Objective: Incorporate Valine without deletion sequences or racemization. Why: The isopropyl side chain creates steric hindrance, making the amine nucleophile sluggish. Standard HBTU/DIPEA protocols often fail or cause racemization at high temperatures.

• Activation: Use DIC (Diisopropylcarbodiimide) / Oxyma Pure .

  • Reasoning: Oxyma suppresses racemization better than HOBt and is safer than HOAt. DIC avoids the formation of guanidinium by-products associated with uronium salts (HBTU/HATU) during slow couplings.

• Stoichiometry: 5 eq. Fmoc-Val-13C5 : 5 eq.[1] DIC : 5 eq. Oxyma.

• Microwave Settings (Critical):

  • Do NOT exceed 50°C.

  • Standard residues tolerate 75°C, but Valine and Cysteine are prone to racemization at high energy.

  • Cycle: 10 min @ 50°C (Power: 25W constant).

• Double Coupling: Recommended for Valine if it follows another bulky residue (e.g., Val-Val, Val-Ile).

Part 4: In-House Protection Strategy (Route B)

If sourcing the Free Acid (Sigma 758159) for higher enrichment or cost savings, use this mild protection scheme to preserve chirality.

Reagents: L-Valine-13C5 (Free Acid), Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide), NaHCO3. Avoid: Fmoc-Cl (Too reactive, causes racemization).

• Dissolution: Dissolve 1.0 eq L-Valine-13C5 in Water/Acetone (1:1). Add 2.0 eq NaHCO3.

• Addition: Add 1.1 eq Fmoc-OSu slowly at 0°C.

• Reaction: Stir at Room Temp for 12-16 hours.

• Workup:

  • Acidify to pH 2.0 with 1M HCl (Keep cold).

  • Extract into Ethyl Acetate.

  • Wash with Brine -> Dry over MgSO4 -> Evaporate.

• Recrystallization: Essential step. Recrystallize from EtOAc/Hexane to remove D-isomer impurities (racemates often have different solubility).

References

• Cambridge Isotope Laboratories. Product Specifications: L-Valine-N-Fmoc (13C5, 97-99%).[2][3][4] Link[2]

• Sigma-Aldrich. L-Valine-13C5 Product Sheet. Link

• Sigma-Aldrich. Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. Link

• ResearchGate. Limiting racemization in microwave-enhanced Fmoc solid phase peptide synthesis. Link

• Phenomenex. Chiral HPLC Separations Guide. Link

Sources

• 1. Fmoc-L-缬氨酸-13C5,15N 98 atom % 15N, 98 atom % 13C, 99% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 2. chromachemie.co.in [chromachemie.co.in]
• 3. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 4. ukisotope.com [ukisotope.com]

Safety & Regulatory Compliance

Proper Disposal of L-VALINE-N-FMOC (13C5): A Guide for Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of L-VALINE-N-FMOC (13C5). As researchers, scientists, and drug development professionals, adherence to proper chemical handling and disposal protocols is paramount not only for regulatory compliance but also for ensuring a safe laboratory environment. This guide is designed to provide essential, immediate safety and logistical information, moving beyond a simple checklist to explain the scientific rationale behind each procedural step.

While L-VALINE-N-FMOC (13C5) and similar FMOC-protected amino acids are generally not classified as hazardous substances, best practices in laboratory management dictate that they should not be disposed of through standard municipal waste or sewer systems.[1] The rationale for this is rooted in the precautionary principle—preventing the introduction of synthetic organic molecules into the environment and ensuring that waste streams are clearly defined and controlled. The stable isotope labeling (13C5) does not impart chemical reactivity or toxicity but underscores the compound's specialized nature and the importance of controlled disposal.

Core Principles of Disposal

The disposal of any chemical, regardless of its hazard classification, should be approached with a systematic and cautious mindset. The core principles guiding the disposal of L-VALINE-N-FMOC (13C5) are:

• Waste Segregation: Preventing the mixing of different chemical waste streams is crucial to avoid unintended reactions and to facilitate proper disposal by licensed contractors.

• Clear Identification: Accurate labeling of waste containers is a fundamental safety measure and a regulatory requirement.

• Containment: Using appropriate, robust containers prevents spills and exposure.

• Professional Disposal: Engaging a licensed professional waste disposal service is the primary and recommended method for the final disposal of this compound.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps from the point of generation to the final hand-off for disposal.

Step 1: Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). While L-VALINE-N-FMOC (13C5) is not acutely hazardous, the handling of any chemical in powdered form warrants precautions to prevent inhalation and skin contact.[2][3][4]

PPE Category	Specification	Rationale
Eye Protection	Safety glasses or chemical safety goggles	Protects against accidental splashes or airborne dust particles.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact with the chemical.
Body Protection	Standard laboratory coat	Protects clothing and skin from contamination.
Respiratory	Recommended if handling large quantities or if dust is generated	Use a dust respirator or handle within a fume hood to avoid inhalation of fine particles.[5]

Step 2: Waste Characterization and Segregation

Properly characterizing and segregating waste at the source is the most critical step in a compliant disposal workflow.

• Designate as Non-Hazardous Chemical Waste: Based on available Safety Data Sheets (SDS), L-VALINE-N-FMOC (13C5) is not classified as hazardous under OSHA or GHS criteria.[5] However, it must be disposed of as a chemical waste, not as regular trash.

• Segregate Solid Waste: This compound is a solid. It should be collected in a dedicated container for solid organic chemical waste. Do not mix with:

  • Liquid waste (e.g., solvents)

  • Reactive or corrosive substances

  • Biohazardous waste

  • Sharps

Step 3: Containerization and Labeling

Clear and accurate containerization and labeling prevent accidental misuse and ensure that waste handlers have the necessary information.

• Select an Appropriate Container:

  • Use a wide-mouth, sealable container made of a material compatible with the chemical (e.g., high-density polyethylene - HDPE).

  • Ensure the container is clean, dry, and in good condition with a secure, leak-proof lid.

• Label the Container Accurately: The label should be securely affixed and clearly legible. Per EPA and OSHA guidelines, the label must include:[6][7]

  • The words "Hazardous Waste " (While not technically hazardous, this labeling practice is often required by institutional EHS programs and waste contractors for all chemical waste to ensure it enters the correct disposal stream).[7]

  • Full Chemical Name: "L-VALINE-N-FMOC (13C5)"

  • Chemical Formula: C20H21NO4 (for the labeled compound)

  • Relevant Hazard Information: Indicate "Non-hazardous" or provide a pictogram if required by your institution's specific plan.

Step 4: Accumulation and Storage

Waste must be stored safely in the laboratory prior to collection.

• Storage Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[7] This area should be away from general traffic and clearly marked.

• Accumulation Time Limits: Under EPA regulations, waste must be removed from the laboratory within twelve months of the accumulation start date.[8][9]

Step 5: Final Disposal

The final disposal of L-VALINE-N-FMOC (13C5) must be conducted by a licensed and reputable chemical waste disposal company.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup. They will coordinate with the licensed waste vendor.

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest or a waste profile sheet, is completed as required by your institution and the disposal vendor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-VALINE-N-FMOC (13C5).

Caption: Decision workflow for the disposal of L-VALINE-N-FMOC (13C5).

Spill Management

In the event of a small spill, the following procedure should be followed:

• Ensure Safety: Wear appropriate PPE, including respiratory protection if a significant amount of dust is generated.[5]

• Containment: Gently sweep up the spilled solid material, avoiding the creation of dust.[10]

• Collection: Place the swept material into a labeled waste container for disposal.

• Decontamination: Clean the spill area with soap and water.

• Reporting: Report the spill to your laboratory supervisor or EHS department, in accordance with your institution's policies.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, responsible, and compliant disposal of L-VALINE-N-FMOC (13C5), upholding the highest standards of laboratory safety and environmental stewardship.

References

• Safety Data Sheet L-Valine . (2022, July 1). Redox. Retrieved from [Link]

• Safety Data Sheet N-alpha-Fmoc-L-valine . (n.d.). AAPPTec. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories . (2025, November 25). US EPA. Retrieved from [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories . (2025, February 27). US EPA. Retrieved from [Link]

• Hazardous Waste - Standards . (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Laboratory Waste Management: The New Regulations . (n.d.). MedicalLab Management. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. redox.com [redox.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. peptide.com [peptide.com]
• 6. Hazardous Waste - Standards | Occupational Safety and Health Administration [osha.gov]
• 7. MedicalLab Management Magazine [medlabmag.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling L-VALINE-N-FMOC (13C5)

Executive Summary: The Dual-Safety Mandate

Handling L-VALINE-N-FMOC (13C5) requires a shift in mindset from standard chemical hygiene to Precision Asset Management . Unlike generic reagents, this isotopically enriched compound represents a significant financial investment and a critical data point in your NMR or proteomics workflow.

As researchers, we often focus solely on toxicity. However, for stable isotopes, safety is a dual-mandate:

• Personnel Safety: Protection against the sensitization potential of the Fmoc moiety.

• Isotopic Integrity: Protection of the reagent from you (specifically, skin oils, RNases, and natural abundance carbon contamination).

This guide provides a self-validating protocol to ensure neither the scientist nor the science is compromised.

Risk Assessment & Hazard Profile

Before selecting PPE, we must define the enemy. The risks associated with L-VALINE-N-FMOC (13C5) are distinct from radioactive isotopes (like 14C) but share similarities with potent sensitizers.

Hazard Category	Specific Risk	Mechanism of Action
Chemical Toxicity	Irritant / Sensitizer	The Fmoc (Fluorenylmethyloxycarbonyl) group can induce allergic contact dermatitis and respiratory sensitization upon repeated exposure to dust [1].
Physical Hazard	Static-Charged Dust	Fmoc-amino acids are fine, crystalline powders prone to static charge. They "fly" easily, increasing inhalation risk and cross-contamination [2].
Isotopic Risk	Data Corruption	13C is stable (non-radioactive).[1] The risk is dilution . Introduction of natural abundance carbon (skin flakes, cellulose dust) ruins the enrichment percentage, rendering NMR data useless [3].

PPE Technical Specifications (The "Armor")

Do not rely on generic "lab safety" rules. Use this tiered PPE strategy designed for solid-phase peptide synthesis (SPPS) precursors.

Table 1: Mandatory PPE Configuration

PPE Component	Material Specification	Technical Rationale
Primary Gloves	Nitrile (Accelerator-Free)	Thickness: ≥ 5 mil. Latex is forbidden due to protein contamination risks. Accelerator-free nitrile prevents sulfur interference in downstream mass spectrometry.
Secondary Gloves	Nitrile (Long Cuff)	Thickness: ≥ 4 mil. Worn over the primary glove/lab coat cuff. This "Double-Gloving" creates a sacrificial layer for weighing operations.
Respiratory	N95 / P2 Respirator	Minimum Requirement. While a Fume Hood is primary, the static nature of Fmoc powder mandates respiratory backup to prevent sensitization from airborne micro-particles.
Body Protection	Tyvek® Lab Coat / Sleeve Covers	Cotton lab coats shed cellulose (Carbon-12). Use low-linting synthetic materials (Tyvek/polypropylene) to maintain isotopic purity.
Eye Protection	Chemical Splash Goggles	Standard safety glasses are insufficient for fine powders that can drift around lenses. Goggles provide a seal against dust entry.

Operational Protocol: The "Clean-Chain" Workflow

This workflow is designed to be a self-validating system . If you cannot complete a step (e.g., the "Static Check"), you do not proceed.

Phase 1: The Setup (Engineering Controls)

• Location: Designated "Isotope Zone" within a chemical fume hood.

• Surface: Cover work area with a fresh sheet of PTFE-backed absorbent paper (absorbent side up) to capture stray particles.

• The Static Trap: Place an ionizing bar or use an anti-static gun on the weighing boat before adding the reagent.

  • Why? Fmoc-Valine is hydrophobic and static-prone. Without neutralization, the powder will repel from the spatula, landing on your gloves and the bench.

Phase 2: The Gowning Sequence

• Wash hands thoroughly with soap (remove skin oils).

• Don Primary Gloves (tucked under lab coat cuffs).

• Don Sleeve Covers (over lab coat).

• Don Secondary Gloves (over sleeve covers).

  • Validation: Check for the "white gap." If you see skin between glove and coat, you have failed the seal check.

Phase 3: Handling & Weighing

• Open the 13C5 container inside the hood.

• Visual Check: Inspect the rim. If powder is on the threads, wipe with a dry lint-free wipe before opening to prevent grinding/aerosolization.

• Transfer using a dedicated stainless steel or PTFE spatula. Never use wood or plastic that can leach carbon.

• The "Sacrificial Peel": Immediately after weighing and closing the stock container, remove the Secondary Gloves inside the hood and discard them as solid waste.

  • Logic: Your outer gloves are now assumed to be contaminated with invisible Fmoc dust. Removing them prevents tracking the isotope onto door handles or keyboards.

Visualizing the Workflow

The following diagram illustrates the critical decision points and contamination control loops.

Figure 1: The "Clean-Chain" workflow emphasizes static control and the sacrificial glove technique to prevent cross-contamination.

Emergency & Disposal Protocols

Spill Response (Dry vs. Wet)

• Scenario: You spill 50mg of powder in the hood.

• Action:

  • DO NOT use water. Water causes hydrolysis of the Fmoc group over time and spreads the hydrophobic powder [4].

  • Dry Cleanup: Gently cover the spill with a dry Kimwipe.

  • Collection: Scoop up the powder/wipe mixture.

  • Disposal: Place in a sealed bag labeled "Solid Organic Waste - Fmoc Contaminated."

Exposure Response

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol or organic solvents (like acetone), as they increase skin permeability, driving the Fmoc group deeper into the dermis [1].

• Eye Contact: Flush for 15 minutes. Seek medical attention immediately, as Fmoc derivatives can cause severe eye irritation.

References

• National Institutes of Health (PubChem). (n.d.). FMOC-L-valine | C20H21NO4 | CID 688217 - Safety and Hazards. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart. Retrieved from [Link]

• University-National Oceanographic Laboratory System (UNOLS). (n.d.). Best Practices for avoiding contamination - Stable Isotopes. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]